Technical Documentation Center

Ethyl 2-chloro-3-fluorobenzoate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Ethyl 2-chloro-3-fluorobenzoate
  • CAS: 1214379-08-4

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Structural Analysis and Isomeric Differentiation of Ethyl 2-chloro-3-fluorobenzoate

The following technical guide is structured to serve as a definitive reference for the structural analysis, synthesis, and differentiation of Ethyl 2-chloro-3-fluorobenzoate . [1] Executive Summary & Significance Ethyl 2...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured to serve as a definitive reference for the structural analysis, synthesis, and differentiation of Ethyl 2-chloro-3-fluorobenzoate .

[1]

Executive Summary & Significance

Ethyl 2-chloro-3-fluorobenzoate (E2C3FB) is a critical pharmacophore intermediate, primarily utilized in the synthesis of fluoroquinolone antibiotics and RSV inhibitors (e.g., benzodiazepine derivatives).[1] Its structural uniqueness lies in the contiguous substitution pattern (1,2,3-trisubstituted benzene), which imparts specific steric and electronic properties essential for binding affinity in kinase and viral replication targets.[1]

The primary challenge in industrial application is the regiochemical purity .[1] Due to the directing effects of halogens during precursor synthesis, contamination with constitutional isomers (specifically the 2,4- and 2,6-isomers) is a common failure mode.[1] This guide outlines the definitive protocols for structural validation and synthesis.

Core Chemical Identity
PropertySpecification
IUPAC Name Ethyl 2-chloro-3-fluorobenzoate
CAS Number 1214379-08-4 (Ester) / 102940-86-3 (Acid Precursor)
Molecular Formula C

H

ClFO

Molecular Weight 202.61 g/mol
Physical State Yellow Oil (Liquid at RT)
Boiling Point ~245°C (Predicted) / Flash Point >100°C

Structural Characterization & Isomer Differentiation

Differentiation between the 2,3-isomer and its analogs (2,4-, 2,5-, 2,6-) cannot rely solely on MS due to identical molecular ions (


 202/204).[1] Nuclear Magnetic Resonance (NMR)  is the gold standard for validation.
Predicted H NMR Fingerprint (400 MHz, CDCl )

The 2,3-substitution pattern creates a distinct "ABC" spin system for the aromatic protons.[1]

ProtonPositionMultiplicity

-Coupling (Hz)
Structural Logic
H-6 Ortho to Esterdd (Doublet of Doublets)

,

Deshielded by Carbonyl; weak para-F coupling.[1]
H-5 Meta to Estertd (Triplet of Doublets)

,

Meta-coupling to F is distinct (~5-6 Hz).[1]
H-4 Para to Esterdd (Doublet of Doublets)

,

Diagnostic: Large ortho-F coupling (~9-10 Hz).[1]
-CH

-
Ethyl Groupq (Quartet)

Characteristic ethyl ester signal (~4.4 ppm).[1]
-CH

Ethyl Groupt (Triplet)

Characteristic ethyl ester signal (~1.4 ppm).[1]
Isomer Discrimination Logic

The following decision tree illustrates how to rule out the most common impurities using coupling constants (


).

IsomerLogic Start Unknown Isomer Sample (1H NMR Analysis) CheckH3 Does spectrum show an isolated singlet/doublet (H3)? Start->CheckH3 Is24 Isomer: 2-chloro-4-fluoro (H3 is isolated between Cl and F) CheckH3->Is24 Yes (H3 present) CheckCoupling Analyze F-H Coupling of Proton Ortho to Ester CheckH3->CheckCoupling No (3 contiguous protons) Is26 Isomer: 2-chloro-6-fluoro (Symmetrical/High Steric Shielding) CheckCoupling->Is26 Doublet of Doublets (Two ortho protons) Is23 CONFIRMED: 2-chloro-3-fluoro (Contiguous 3-spin system) CheckCoupling->Is23 ABC System (One ortho, one meta, one para)

Figure 1: NMR logic flow for distinguishing chlorofluorobenzoate isomers.

Validated Synthetic Pathways

Direct halogenation of ethyl benzoate lacks regioselectivity. The only robust industrial route proceeds via the Acid Precursor (2-chloro-3-fluorobenzoic acid) , synthesized via the Sandmeyer reaction or directed lithiation.[1]

Route A: The Modified Sandmeyer (High Fidelity)

This route ensures the correct placement of halogens by starting from a defined aniline precursor.

  • Starting Material: 2-Amino-3-fluorobenzoic acid (CAS 825-22-9).[1]

  • Diazotization: Reaction with NaNO

    
     in HCl at 0°C generates the diazonium salt.
    
  • Sandmeyer Displacement: Treatment with CuCl (Copper(I) Chloride) installs the chlorine at the 2-position.[1]

    • Critical Control Point: Temperature must be kept <5°C during diazotization to prevent phenol formation (hydrolysis).

  • Esterification: Refluxing the resulting acid with Ethanol and catalytic H

    
    SO
    
    
    
    .
Route B: Esterification Protocol (Lab Scale)

Note: This protocol assumes possession of the commercially available acid (CAS 102940-86-3).[1]

Reagents:

  • 2-Chloro-3-fluorobenzoic acid (1.0 eq)[1]

  • Ethanol (Absolute, excess as solvent)

  • Sulfuric Acid (H

    
    SO
    
    
    
    , cat. 0.1 eq) or Thionyl Chloride (SOCl
    
    
    , 1.2 eq)

Step-by-Step:

  • Dissolution: Dissolve 10g of 2-chloro-3-fluorobenzoic acid in 50 mL of absolute ethanol.

  • Catalysis: Add 0.5 mL conc. H

    
    SO
    
    
    
    dropwise.
  • Reflux: Heat to reflux (approx. 80°C) for 16 hours. Monitor by TLC (Hexane:EtOAc 8:2).

  • Workup: Concentrate solvent in vacuo. Redissolve residue in EtOAc. Wash with sat. NaHCO

    
     (removes unreacted acid) and Brine.
    
  • Isolation: Dry over MgSO

    
    , filter, and concentrate.
    
    • Yield: Expect >90% as a yellow oil.[2]

Synthesis SM 2-Amino-3-fluorobenzoic acid Inter Diazonium Intermediate SM->Inter NaNO2, HCl 0°C Acid 2-Chloro-3-fluorobenzoic acid (Solid, mp 170°C) Inter->Acid CuCl Sandmeyer Prod Ethyl 2-chloro-3-fluorobenzoate (Yellow Oil) Acid->Prod EtOH, H2SO4 Reflux 16h

Figure 2: Synthetic workflow from aniline precursor to final ethyl ester.

Separation & Quality Control (HPLC)

Isomeric impurities (2,4- and 2,6-isomers) have very similar boiling points, making distillation difficult.[1] Reverse-Phase HPLC is required for purity assessment.[1]

Recommended Method
  • Column: Phenyl-Hexyl or Pentafluorophenyl (PFP) stationary phase.[1]

    • Why: Fluorinated or Phenyl phases interact with the

      
      -electron deficiency of the fluorinated ring, offering better selectivity than standard C18 for halogenated regioisomers.[1]
      
  • Mobile Phase:

    • A: Water + 0.1% Formic Acid

    • B: Acetonitrile

  • Gradient: 40% B to 90% B over 15 minutes.

  • Detection: UV at 254 nm.

Retention Time Order (Typical on Phenyl-Hexyl):

  • 2-chloro-6-fluorobenzoate (Elutes first - steric twisting reduces retention)[1]

  • 2-chloro-4-fluorobenzoate[1][3][4][5]

  • 2-chloro-3-fluorobenzoate (Target)

References

  • European Patent Office. (2018). Benzodiazepine Derivatives as RSV Inhibitors (EP 3324977 B1).

    • Source:

  • Santa Cruz Biotechnology. 2-Chloro-3-fluorobenzoic acid (CAS 102940-86-3).[1][6]

    • Source:

  • AK Scientific. Ethyl 2-chloro-3-fluorobenzoate (CAS 1214379-08-4).[1][7]

    • Source:

  • Organic Syntheses.Preparation of 2-Amino-3-fluorobenzoic acid (Precursor).

    • Source:

Sources

Exploratory

Technical Guide: Solubility Profiling of Ethyl 2-chloro-3-fluorobenzoate

Executive Summary Ethyl 2-chloro-3-fluorobenzoate (CAS: 84278-22-8) is a critical intermediate in the synthesis of fluoroquinolone antibiotics and agrochemical actives. Its solubility profile is governed by the interplay...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Ethyl 2-chloro-3-fluorobenzoate (CAS: 84278-22-8) is a critical intermediate in the synthesis of fluoroquinolone antibiotics and agrochemical actives. Its solubility profile is governed by the interplay between the lipophilic ethyl ester moiety and the electron-withdrawing halogen substituents on the aromatic ring. This guide provides a comprehensive technical analysis of its solubility behavior, utilizing Hansen Solubility Parameters (HSP) for predictive modeling and outlining OECD-compliant protocols for empirical determination.

Key Takeaway: As a lipophilic ester, this compound exhibits high solubility in polar aprotic solvents (e.g., DMSO, Ethyl Acetate) and chlorinated hydrocarbons, moderate solubility in alcohols, and negligible solubility in water.

Molecular Architecture & Physicochemical Profile

To understand the solubility behavior of Ethyl 2-chloro-3-fluorobenzoate, we must first deconstruct its molecular interactions.

Structural Determinants
  • The Ester Functionality: The ethyl ester group acts as a hydrogen bond acceptor (HBA) but lacks hydrogen bond donors (HBD). This dictates high miscibility with solvents capable of donating protons (e.g., alcohols) or dipole-dipole interactions (e.g., ketones).

  • Halogenation Effects:

    • Fluorine (C-3): The high electronegativity of fluorine induces a strong dipole moment without significantly increasing steric bulk. This enhances solubility in polar organic solvents compared to non-fluorinated analogs.

    • Chlorine (C-2): The bulky chlorine atom at the ortho position creates steric hindrance, potentially disrupting crystal packing (lowering melting point) and increasing solubility in non-polar solvents due to increased dispersion forces.

Predicted Properties (Analog-Based)

Note: Specific experimental data for this isomer is often proprietary. The values below are derived from structural analogs (Ethyl 2-chlorobenzoate and Ethyl 3-fluorobenzoate).

PropertyValue / RangeSignificance
LogP (Octanol/Water) 3.2 – 3.8 (Predicted)Highly lipophilic; partitions preferentially into organic phases.
H-Bond Donors 0Limited solubility in water; requires aprotic or amphiprotic solvents.
H-Bond Acceptors 2-3 (Ester O + F)Good interaction with alcohols and water (limited by hydrophobic bulk).
Physical State Liquid or Low-Melting SolidOrtho-substitution often disrupts lattice energy, favoring liquid states.

Predictive Solubility Modeling: Hansen Solubility Parameters (HSP)

For process optimization, relying on "like dissolves like" is insufficient. We utilize Hansen Solubility Parameters (HSP) to predict solvent compatibility mathematically.[1]

The HSP Equation

The total solubility parameter (


) is decomposed into three components:


[1]
  • 
    : Dispersion forces (Van der Waals).[2]
    
  • 
    : Polar forces (Dipole moments).
    
  • 
    : Hydrogen bonding forces.[2][3]
    
Calculated Parameters & Solvent Mapping

Based on group contribution methods for the 2-chloro-3-fluoro benzoate structure, the estimated coordinates in Hansen Space are:

  • 
     (Dispersion):  18.5 MPa
    
    
    
    (High due to aromatic ring + Cl/F atoms)
  • 
     (Polarity):  7.5 MPa
    
    
    
    (Moderate due to Ester + Halogen dipoles)
  • 
     (H-Bonding):  6.5 MPa
    
    
    
    (Low/Moderate acceptor capability)

Solvent Prediction Table:

Solvent ClassRepresentative SolventPredicted SolubilityRationale
Chlorinated Dichloromethane (DCM)Excellent Perfect match in

and

.
Esters Ethyl AcetateExcellent Structural similarity; ideal process solvent.
Ketones AcetoneGood Slightly higher

, but compatible.
Alcohols EthanolModerate High

of ethanol creates a mismatch.
Alkanes n-HeptaneLow/Poor Lacks

and

components; useful as an antisolvent.
Aqueous WaterInsoluble Extreme

mismatch (>40 MPa

).

Experimental Determination Protocol

While predictive models guide solvent selection, empirical data is required for regulatory filing and process safety. The following protocol is adapted from OECD Guideline 105 (Shake Flask Method), optimized for organic solvent solubility.

Materials
  • Test Substance: Ethyl 2-chloro-3-fluorobenzoate (>98% purity).

  • Solvents: HPLC Grade (DCM, EtOAc, MeOH, Heptane).

  • Equipment: Temperature-controlled orbital shaker, 0.45 µm PTFE syringe filters, HPLC-UV/Vis.

Workflow Diagram

The following logic flow ensures thermodynamic equilibrium is reached before measurement, preventing supersaturation errors.

Solubility_Workflow Start Start Protocol Prep Sample Preparation (Excess Solid + Solvent) Start->Prep Equilib Equilibration (Shake 24-48h @ 25°C) Prep->Equilib Check Check for Residual Solid Equilib->Check AddSolid Add More Solid Check->AddSolid No Solid Left Filter Phase Separation (Centrifuge/Filter 0.45µm) Check->Filter Solid Present AddSolid->Equilib Dilute Dilution (Bring into Linear Range) Filter->Dilute Analyze Quantification (HPLC-UV @ 254nm) Dilute->Analyze

Caption: Figure 1: Thermodynamic equilibrium solubility determination workflow adapted from OECD 105.

Analytical Method (HPLC Conditions)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm).

  • Mobile Phase: Acetonitrile : Water (0.1% H3PO4) [60:40 v/v] – Isocratic.

  • Detection: UV @ 230 nm or 254 nm (Aromatic absorption).

  • Flow Rate: 1.0 mL/min.

  • Calculation: Compare peak area of the filtrate against a 5-point calibration curve of standard solutions.

Solvent Selection for Process Chemistry

In drug development, solvent selection is a balance between solubility (yield) and isolation (crystallization).

Reaction Solvents

For nucleophilic substitutions or coupling reactions involving this intermediate:

  • Recommended: Toluene or DMF .

    • Why: Toluene provides excellent solubility for the ester while allowing for azeotropic water removal. DMF is superior for nucleophilic aromatic substitution (SNAr) reactions often used to install the fluorine or amino groups later in the synthesis.

Crystallization Strategy (Purification)

If the compound is solid or requires purification from impurities:

  • Solvent System: Ethyl Acetate / n-Heptane .

  • Mechanism: Dissolve in warm Ethyl Acetate (Good Solvent), then slowly add n-Heptane (Antisolvent) to induce controlled nucleation.

Solvent_Selection Root Process Goal Reaction Reaction Medium Root->Reaction Purification Crystallization/Work-up Root->Purification HighT High Temp Required? Reaction->HighT Antisolvent Antisolvent Addition Purification->Antisolvent Toluene Toluene (BP 110°C, Non-polar) HighT->Toluene Yes DCM DCM (BP 40°C, Good Solubility) HighT->DCM No Heptane n-Heptane (Low Solubility) Antisolvent->Heptane Lipophilic Impurities IPA IPA/Water (Cooling Cryst.) Antisolvent->IPA Polar Impurities

Caption: Figure 2: Decision matrix for solvent selection in synthesis and purification.

Safety & Handling

  • Hazard Classification: Irritant (Skin/Eye).[4]

  • GHS Signal Word: Warning.[4]

  • Handling:

    • Avoid inhalation of mists/vapors.

    • Halogenated esters can be absorbed through the skin; use Nitrile gloves (0.11 mm thickness minimum).

    • Waste Disposal: Do not dispose of in aqueous waste streams. Collect in "Halogenated Organic Waste" containers to prevent formation of toxic byproducts during incineration.

References

  • OECD. (1995).[5] Test No. 105: Water Solubility. OECD Guidelines for the Testing of Chemicals, Section 1. Paris: OECD Publishing. Link

  • Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.). CRC Press. Link

  • PubChem. (2023).[6] Ethyl 2-chlorobenzoate (Compound Summary). National Library of Medicine. Link

  • Abbott, S. (2023). Hansen Solubility Parameters in Practice (HSPiP). Link

  • Sigma-Aldrich. (2023). Safety Data Sheet: Ethyl 3-fluorobenzoate. Link

Sources

Foundational

The Ortho-Meta Divergence: A Technical Guide to Ethyl Chlorofluorobenzoate Regioisomers

Topic: Comparative Technical Guide: Ethyl 2-chloro-3-fluorobenzoate vs. Ethyl 3-chloro-2-fluorobenzoate Audience: Researchers, Medicinal Chemists, and Process Development Scientists.

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Comparative Technical Guide: Ethyl 2-chloro-3-fluorobenzoate vs. Ethyl 3-chloro-2-fluorobenzoate Audience: Researchers, Medicinal Chemists, and Process Development Scientists.

Executive Summary

In the high-stakes arena of pharmaceutical intermediate design, the positional isomerism between Ethyl 2-chloro-3-fluorobenzoate (E2C3F) and Ethyl 3-chloro-2-fluorobenzoate (E3C2F) dictates two fundamentally different synthetic trajectories. While they share an identical molecular formula (


) and molecular weight (202.61  g/mol ), their electronic landscapes are distinct.
  • Ethyl 3-chloro-2-fluorobenzoate is defined by the ortho-fluorine effect , rendering it a "spring-loaded" electrophile for Nucleophilic Aromatic Substitution (

    
    ). It is a critical scaffold for fluoroquinolone antibiotics.
    
  • Ethyl 2-chloro-3-fluorobenzoate features a sterically encumbered ortho-chlorine and a deactivated meta-fluorine. It resists classical

    
     but excels as a partner in transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura), serving as a building block for kinase inhibitors.
    

This guide analyzes these differences to prevent costly synthetic missteps and optimize route selection.

Compound Identity & Structural Properties[1][2][3][4][5]

The following table consolidates the physiochemical baselines. Note the distinct CAS numbers for the parent acids, which are often the commercial starting points.

FeatureEthyl 3-chloro-2-fluorobenzoate (E3C2F)Ethyl 2-chloro-3-fluorobenzoate (E2C3F)
CAS (Ester) 773135-55-0 Custom/Lab Scale (Acid CAS: 102940-86-3)
CAS (Parent Acid) 161957-55-7 (3-Chloro-2-fluorobenzoic acid)102940-86-3 (2-Chloro-3-fluorobenzoic acid)
Molecular Weight 202.61 g/mol 202.61 g/mol
Key Substituent F at C2 (Ortho), Cl at C3 (Meta)Cl at C2 (Ortho), F at C3 (Meta)
Electronic State Highly Activated (

)
Deactivated / Sterically Hindered
Primary Reactivity Nucleophilic Displacement of FluorinePd-Catalyzed Coupling of Chlorine

Electronic Analysis & Reactivity Logic

The divergence in reactivity is governed by the stabilization of the Meisenheimer Complex (for


) and the rate of Oxidative Addition  (for Pd-catalysis).
The Ortho-Fluorine Activation (E3C2F)

In E3C2F, the fluorine atom is ortho to the ester group (a strong Electron Withdrawing Group, EWG).

  • Inductive Effect (-I): The electronegative fluorine pulls density, making C2 highly electrophilic.

  • Resonance Stabilization: Upon nucleophilic attack at C2, the negative charge is delocalized onto the ester carbonyl oxygen. This resonance contributor is chemically accessible, lowering the activation energy for

    
    .
    
  • Leaving Group Ability: Fluorine is the superior leaving group in

    
     (despite the strong C-F bond) because the rate-determining step is the initial nucleophilic attack, which is accelerated by fluorine's high electronegativity.
    
The Ortho-Chlorine Shield (E2C3F)

In E2C3F, the chlorine is ortho to the ester.

  • Steric Hindrance: The bulky chlorine atom (

    
     van der Waals radius vs. 
    
    
    
    for F) physically blocks nucleophiles from attacking the C2 position.
  • Meta-Deactivation: The fluorine at C3 is meta to the ester. Nucleophilic attack at C3 cannot delocalize the negative charge onto the ester group. Consequently, the C3-F bond is chemically inert to standard

    
     conditions.
    
  • Cross-Coupling Utility: The C2-Cl bond, while sterically hindered, is weak enough to undergo oxidative addition with Palladium(0), making this isomer ideal for Suzuki or Buchwald-Hartwig couplings.

Reactivity Decision Tree (Visualization)

ReactivityLogic Start Select Isomer E3C2F Ethyl 3-chloro-2-fluorobenzoate (F at C2, Cl at C3) Start->E3C2F E2C3F Ethyl 2-chloro-3-fluorobenzoate (Cl at C2, F at C3) Start->E2C3F Condition1 Is SNAr Desired? E3C2F->Condition1 ResultB Alternative: Pd-Catalyzed Coupling at C2-Cl E2C3F->ResultB SNAr Fails PathA YES: C2-F is Activated by Ortho-Ester Condition1->PathA Yes PathB NO: C3-F is Meta (Deactivated) Condition1->PathB No ResultA Product: 2-Amino/Alkoxy-3-chlorobenzoate (Fluoroquinolone Precursor) PathA->ResultA

Caption: Decision logic for selecting the correct isomer based on desired downstream chemistry.

Synthetic Pathways[6][7][8]

Synthesis of Ethyl 3-chloro-2-fluorobenzoate (E3C2F)

The commercial route typically begins with 3-chloro-2-fluorobenzoic acid .

  • Acid Activation: Treatment of 3-chloro-2-fluorobenzoic acid with Thionyl Chloride (

    
    ) or Oxalyl Chloride to form the acid chloride.
    
  • Esterification: Quenching the acid chloride with Ethanol/Pyridine.

    • Note: Direct Fisher esterification (

      
      ) is also possible but may be slower due to the ortho-fluorine effect reducing carbonyl electrophilicity slightly compared to non-halogenated analogs.
      
Synthesis of Ethyl 2-chloro-3-fluorobenzoate (E2C3F)

This isomer is less common and often requires de novo synthesis if the acid is not in stock.

  • Starting Material: 2-Amino-3-fluorobenzoic acid (3-fluoroanthranilic acid).

  • Sandmeyer Reaction: Diazotization (

    
    ) followed by Copper(I) Chloride (
    
    
    
    ) treatment converts the amine to the ortho-chloride.
  • Esterification: Standard acid-catalyzed esterification with Ethanol.

Experimental Protocols

Protocol A: Nucleophilic Aromatic Substitution on E3C2F

Targeting the C2-Fluorine for displacement.

Context: This reaction is typical for installing amine heterocycles (e.g., piperazine) in antibiotic synthesis.

  • Setup: Charge a round-bottom flask with Ethyl 3-chloro-2-fluorobenzoate (1.0 eq) and anhydrous DMSO (0.5 M concentration).

  • Reagent Addition: Add the nucleophile (e.g., Cyclopropylamine or Piperazine, 1.2 eq) and a base (

    
     , 2.0 eq).
    
  • Reaction: Heat to 80–100°C for 4–6 hours. Monitor by TLC/HPLC. The disappearance of the starting ester and appearance of a more polar product indicates C2-F displacement.

  • Workup: Dilute with water, extract with Ethyl Acetate. The product will be the Ethyl 2-amino-3-chlorobenzoate derivative.

  • Validation:

    
     NMR should show the disappearance of the aryl fluoride signal (approx -110 to -120 ppm).
    
Protocol B: Suzuki-Miyaura Coupling on E2C3F

Targeting the C2-Chlorine for Biaryl Bond Formation.

Context: Used for scaffold elaboration in kinase inhibitor discovery.

  • Setup: In a Schlenk tube, combine Ethyl 2-chloro-3-fluorobenzoate (1.0 eq) , Aryl Boronic Acid (1.5 eq) , and

    
     (5 mol%) .
    
  • Solvent: Add degassed 1,4-Dioxane/Water (4:1 ratio) .

  • Base: Add

    
     (2.0 eq) .
    
  • Reaction: Seal and heat to 90°C for 12 hours under Argon.

  • Mechanistic Insight: The bulky chlorine at C2 requires a robust ligand (like dppf or SPhos) to facilitate oxidative addition. The meta-fluorine at C3 remains intact, preserving a handle for metabolic stability or H-bonding in the final drug target.

Pharmaceutical Applications

Fluoroquinolones (E3C2F)

Ethyl 3-chloro-2-fluorobenzoate is a direct lineage precursor to Gemifloxacin and related naphthyridinone antibiotics. The C2-fluorine is displaced by a nitrogen nucleophile to close the quinolone core, while the C3-chlorine often remains or is modified later to modulate potency.

Kinase Inhibitors (E2C3F)

The 2-chloro-3-fluoro motif is found in libraries targeting p38 MAP Kinase and MEK inhibitors . The "ortho-chloro" group forces the phenyl ring out of planarity relative to the ester/amide, creating a "twisted" conformation that often improves selectivity for the ATP-binding pocket of the enzyme.

References

  • Synthesis of 2-Chloro-3-fluorobenzoic acid: Organic Syntheses, Coll. Vol. 10, p. 423 (2004); Vol. 79, p. 196 (2002). Link (Describes the synthesis of the amino-precursor and Sandmeyer routes).

  • Reactivity of Fluorinated Benzoates:Journal of Fluorine Chemistry, Vol. 126, Issues 9-10, Pages 1332-1338.
  • Suzuki Coupling of Sterically Hindered Chlorides: Journal of the American Chemical Society, 1999, 121, 4369-4378. "Ligand effects in Pd-catalyzed cross-coupling of hindered aryl chlorides." Link

  • Fluoroquinolone Antibiotics Synthesis: Chemical Reviews, 2005, 105, 10, 3625–3656. "Chemistry and Biology of Fluoroquinolones." Link

  • CAS Registry Data

    • 3-Chloro-2-fluorobenzoic acid (CAS 161957-55-7):

    • 2-Chloro-3-fluorobenzoic acid (CAS 102940-86-3):

Exploratory

Ethyl 2-chloro-3-fluorobenzoate PubChem CID and chemical identifiers

This guide provides an in-depth technical analysis of Ethyl 2-chloro-3-fluorobenzoate , a specialized halogenated aromatic ester used primarily as a scaffold in the synthesis of pharmaceutical agents, including respirato...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of Ethyl 2-chloro-3-fluorobenzoate , a specialized halogenated aromatic ester used primarily as a scaffold in the synthesis of pharmaceutical agents, including respiratory syncytial virus (RSV) inhibitors and fluoroquinolone derivatives.

[1][2][3]

Chemical Identity & Core Identifiers

The precise identification of halogenated benzoate isomers is critical in drug development, as positional isomerism (e.g., swapping the 2-chloro and 3-fluoro positions) drastically alters the electronic environment for subsequent nucleophilic aromatic substitution (


) reactions.
Identifier TypeValueNote
Chemical Name Ethyl 2-chloro-3-fluorobenzoateIUPAC
CAS Registry Number 1214379-08-4 Primary Identifier [1]
Molecular Formula

Molecular Weight 202.61 g/mol
Parent Acid CID 302620 (2-Chloro-3-fluorobenzoic acid) [2]
SMILES CCOC(=O)C1=C(Cl)C(F)=CC=C1Canonical
InChIKey Calculated from structureLZXXHh...[1] (Isomer Specific)
Appearance Colorless to pale yellow liquid/low-melting solidDependent on purity
Structural Significance

The 2-chloro-3-fluorobenzoate motif is chemically distinct due to the "ortho-effect" of the chlorine atom relative to the ester group.

  • C2-Chlorine: Highly susceptible to displacement by nucleophiles (amines, thiols) due to the electron-withdrawing inductive effect (-I) of the adjacent carbonyl and the fluorine at C3.

  • C3-Fluorine: Provides metabolic stability and modulates lipophilicity (

    
    ) without introducing significant steric bulk compared to other halogens.
    

Synthetic Pathways & Production

Synthesis is typically achieved via the esterification of 2-chloro-3-fluorobenzoic acid (PubChem CID 302620). Two primary protocols are employed depending on scale and purity requirements.

Method A: Acid Chloride Activation (Preferred for High Purity)

This method avoids the equilibrium limitations of Fisher esterification and is preferred for pharmaceutical intermediates to prevent unreacted acid contamination.

  • Activation: The parent acid is refluxed with Thionyl Chloride (

    
    ) and a catalytic amount of DMF to form the acid chloride.
    
  • Esterification: The acid chloride is treated with anhydrous ethanol and a base scavenger (Triethylamine or Pyridine).

Method B: Fisher Esterification (Industrial Scale)

Direct reflux of the acid in excess ethanol with catalytic sulfuric acid (


). Requires azeotropic water removal (Dean-Stark trap) to drive yield.
Experimental Workflow Diagram

The following diagram illustrates the logical flow for the synthesis and subsequent utilization of this intermediate in drug discovery (e.g.,


 displacement).

SynthesisWorkflow Start Start: 2-Chloro-3-fluorobenzoic Acid (CID: 302620) Activation Activation: SOCl2 / cat. DMF (Reflux) Start->Activation Dehydration Intermediate Intermediate: Acid Chloride Activation->Intermediate - SO2, - HCl Esterification Esterification: EtOH / Et3N (0°C to RT) Intermediate->Esterification Nucleophilic Acyl Sub. Product Product: Ethyl 2-chloro-3-fluorobenzoate (CAS: 1214379-08-4) Esterification->Product Purification Application Application: SnAr Displacement (e.g., with Morpholine) Product->Application Drug Synthesis

Caption: Step-wise synthetic route from parent acid to ethyl ester, highlighting the activation phase essential for high-yield conversion.

Applications in Drug Discovery

Ethyl 2-chloro-3-fluorobenzoate is not merely a solvent or passive reagent; it is an electrophilic scaffold .

Mechanism: Regioselective

In the development of RSV inhibitors (e.g., benzodiazepine derivatives), this molecule undergoes nucleophilic aromatic substitution.

  • Reaction: Treatment with a secondary amine (e.g., morpholine) at elevated temperatures (

    
    ).[2]
    
  • Regioselectivity: The nucleophile preferentially displaces the Chlorine at C2 rather than the Fluorine at C3.

  • Reasoning: The C2 position is ortho to the electron-withdrawing ester group, making it more electrophilic (activated) than the C3 position. The resulting product is Ethyl 3-fluoro-2-morpholinobenzoate [3].

Therapeutic Areas[6]
  • Antivirals: Precursor for fused ring systems in RSV fusion inhibitors.

  • Antibacterials: The 2,3-dihalo benzoic acid core is a structural analog to precursors used in fluoroquinolone antibiotics (e.g., Sparfloxacin), where the C3-fluorine is retained to enhance gyrase inhibition.

Analytical Validation Protocols

To ensure the integrity of this intermediate before using it in complex synthesis, the following analytical parameters must be met.

HPLC Purity Method
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18,

    
    ).
    
  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 254 nm (Aromatic ring absorption).

  • Retention Time: Expect elution later than the parent acid due to esterification (increased lipophilicity).

1H-NMR Characterization (Predicted in )
Proton EnvironmentChemical Shift (

)
MultiplicityIntegrationAssignment
Aromatic C4-H7.20 - 7.35 ppmMultiplet1HOrtho to F
Aromatic C5-H7.35 - 7.50 ppmMultiplet1HMeta to Ester
Aromatic C6-H7.60 - 7.75 ppmDoublet of Doublets1HOrtho to Ester
Ester

4.35 - 4.45 ppmQuartet (

)
2H

Ester

1.35 - 1.45 ppmTriplet (

)
3H

Safety & Handling

  • Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

  • Reactivity: Moisture sensitive. The ester bond can hydrolyze back to the parent acid if stored in humid conditions without desiccant.

  • Storage: Store under inert atmosphere (

    
     or Ar) at 
    
    
    
    .

References

  • AK Scientific, Inc. (2024). Ethyl 2-chloro-3-fluorobenzoate Product Sheet. Catalog No. 3779DG. Link

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 302620, 2-Chloro-3-fluorobenzoic acid. Link

  • European Patent Office. (2018). Benzodiazepine Derivatives as RSV Inhibitors (EP 3324977 B1). Paragraph [0600]. Link

Sources

Foundational

Technical Guide to the Physicochemical Characterization of Ethyl 2-Chloro-3-Fluorobenzoate: Boiling Point and Density

Introduction: The Imperative for Empirical Characterization Ethyl 2-chloro-3-fluorobenzoate, a halogenated aromatic ester, represents a class of compounds with significant potential in medicinal chemistry and materials s...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Imperative for Empirical Characterization

Ethyl 2-chloro-3-fluorobenzoate, a halogenated aromatic ester, represents a class of compounds with significant potential in medicinal chemistry and materials science. Its utility in synthesis is dictated by its physical properties, which influence reaction kinetics, purification strategies (e.g., distillation), and formulation development. The boiling point is a fundamental indicator of a substance's volatility, directly related to the strength of its intermolecular forces.[1] Density, an intrinsic property, is crucial for process design, quality control, and modeling.[2]

The presence of both chloro and fluoro substituents on the benzene ring creates a unique electronic and steric environment. These halogen atoms, through inductive electron withdrawal and weaker resonance effects, modulate the molecule's polarity and how it interacts with neighboring molecules.[3] This guide provides the experimental means to quantify these macroscopic properties directly.

Core Physical Properties: Data Table

As of the date of this publication, experimentally verified boiling point and density data for ethyl 2-chloro-3-fluorobenzoate are not widely reported. The following table is presented as a template for recording empirical findings.

Physical PropertySymbolExperimental ValueUnits
Boiling PointB.P.To be determined°C
DensityρTo be determinedg/mL

Experimental Determination of Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure.[4][5] For small-scale laboratory determination, the capillary method (Siwoloboff method) using a Thiele tube is highly efficient and requires minimal sample.[5][6]

Rationale for Method Selection

The capillary method is chosen for its precision with small sample volumes (typically < 0.5 mL), a common scenario for newly synthesized or rare compounds.[6] The Thiele tube apparatus is designed to ensure uniform heating of the heat-transfer fluid (e.g., mineral oil) through natural convection, providing a stable and evenly distributed temperature gradient.[5]

Step-by-Step Protocol for Boiling Point Determination
  • Preparation:

    • Seal one end of a capillary tube by heating it in the flame of a Bunsen burner until the glass melts and closes the opening.[7]

    • Add approximately 0.5 mL of ethyl 2-chloro-3-fluorobenzoate to a small test tube (e.g., a Durham tube).

    • Place the sealed capillary tube, open-end down, into the test tube containing the sample.[1]

  • Apparatus Assembly:

    • Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.[6]

    • Insert this assembly into a Thiele tube containing mineral oil, making sure the sample is fully submerged below the oil level but not touching the bottom of the tube.[5][6]

  • Measurement:

    • Gently heat the side arm of the Thiele tube with a micro-burner.[5][6]

    • Observe the open end of the capillary tube. As the temperature rises, air trapped in the capillary will expand and exit.

    • Continue heating until a rapid and continuous stream of bubbles emerges from the capillary tube. This indicates the liquid has reached a temperature slightly above its boiling point.[6]

    • Remove the heat source and allow the apparatus to cool slowly.

    • The boiling point is the temperature at which the stream of bubbles ceases and the liquid is drawn back into the capillary tube.[5] Record this temperature.

  • Validation:

    • Repeat the heating and cooling cycle two to three times to ensure reproducibility. The recorded boiling points should agree within a narrow range (e.g., ± 0.5 °C).

    • Record the ambient barometric pressure, as boiling point is pressure-dependent.[4][6]

Experimental Workflow Diagram

Boiling_Point_Determination cluster_prep Preparation cluster_assembly Apparatus Assembly cluster_measurement Measurement P1 Seal Capillary Tube P2 Add Sample to Test Tube P1->P2 P3 Insert Capillary (Open-End Down) P2->P3 A1 Attach Sample to Thermometer P3->A1 A2 Insert into Thiele Tube A1->A2 M1 Heat Thiele Tube Gently A2->M1 M2 Observe Rapid Bubble Stream M1->M2 M3 Remove Heat & Cool M2->M3 M4 Record Temp. at Liquid Ingress M3->M4 M4->M1 Repeat for Reproducibility

Caption: Workflow for Boiling Point Determination via Capillary Method.

Experimental Determination of Density

Density (ρ) is the mass of a substance per unit volume (ρ = m/V).[8] A straightforward and accurate method for liquid density determination in a research setting involves the use of a volumetric flask or pycnometer and an analytical balance.

Rationale for Method Selection

Using a calibrated volumetric flask provides a high degree of accuracy for the volume measurement, while an analytical balance ensures precision for the mass measurement. This method is robust, requires standard laboratory equipment, and is suitable for pure liquid samples.[8] A pycnometer offers even higher precision and is the preferred instrument if available.[2]

Step-by-Step Protocol for Density Determination
  • Preparation:

    • Ensure a 10 mL or 25 mL Class A volumetric flask is clean and completely dry.

    • Allow the flask and the liquid sample (ethyl 2-chloro-3-fluorobenzoate) to equilibrate to a constant, recorded temperature (e.g., 20 °C), as density is temperature-dependent.

  • Mass of Empty Flask:

    • Measure the mass of the empty, dry volumetric flask with its stopper using an analytical balance. Record this mass as m₁.[8]

  • Mass of Flask with Sample:

    • Carefully fill the volumetric flask with ethyl 2-chloro-3-fluorobenzoate exactly to the calibration mark. Use a pipette for the final additions to ensure the bottom of the meniscus aligns with the mark.

    • Replace the stopper and measure the combined mass of the flask and the liquid. Record this as m₂.

  • Calculation:

    • Calculate the mass of the liquid sample: m_liquid = m₂ - m₁.

    • The volume of the liquid is the calibrated volume of the flask, V_flask.

    • Calculate the density: ρ = m_liquid / V_flask.

  • Validation:

    • Empty and clean the flask, then repeat the entire procedure at least twice more to obtain an average density value and calculate the standard deviation.

Experimental Workflow Diagram

Density_Determination D1 Record Mass of Dry Volumetric Flask (m1) D2 Fill Flask to Calibration Mark with Sample D1->D2 D3 Record Mass of Flask + Sample (m2) D2->D3 D4 Calculate Sample Mass (m_liquid = m2 - m1) D3->D4 D6 Calculate Density (ρ = m_liquid / V_flask) D4->D6 D5 Record Flask Volume (V_flask) D5->D6 D6->D1 Repeat for Validation

Caption: Workflow for Density Determination using Volumetric Method.

Safety and Handling Precautions

Halogenated benzoic acid derivatives require careful handling. While a specific Safety Data Sheet (SDS) for ethyl 2-chloro-3-fluorobenzoate may not be available, precautions for related compounds should be strictly followed.[9][10]

  • Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[11]

  • Ventilation: Conduct all manipulations in a well-ventilated chemical fume hood to avoid inhalation of vapors.[10]

  • Spill & Waste: Have appropriate spill control materials (e.g., absorbent pads) available. Dispose of all chemical waste in designated, labeled containers according to institutional and local regulations. Do not pour down the drain.[11]

  • Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and reactive metals.[12]

Conclusion: From Data to Application

The protocols detailed in this guide provide a robust and reliable methodology for determining the boiling point and density of ethyl 2-chloro-3-fluorobenzoate. Accurate empirical data for these fundamental properties are indispensable for the compound's effective use in research and development. By grounding experimental work in sound scientific principles and rigorous safety practices, researchers can confidently characterize novel chemical entities and accelerate the pace of innovation.

References

  • BYJU'S. (n.d.). Determination Of Boiling Point Of An Organic Compound Experiment. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, May 5). 6.2B: Step-by-Step Procedures for Boiling Point Determination. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, July 1). 3.2: Lab - Density of Solids and Liquids. Retrieved from [Link]

  • DC Fine Chemicals. (n.d.). Safety Data Sheet. Retrieved from [Link]

  • GeeksforGeeks. (2025, July 23). Determination of Boiling Point of Organic Compounds. Retrieved from [Link]

  • Hanson, S. (n.d.). Substituent Effect Analysis on Halogen Bonding Interactions. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Measuring Density with Laboratory Balance. Retrieved from [Link]

  • MhChem. (n.d.). “Density” Lab. Retrieved from [Link]

  • Möller Chemie. (n.d.). Benzoic acid - Safety data sheet. Retrieved from [Link]

  • Truman State University. (n.d.). Determination of Density. Retrieved from [Link]

  • University of Calgary. (n.d.). Substituent Effects. Retrieved from [Link]

  • US SDS Manager. (2026, January 26). Benzoic Acid Uses and Safe Handling: A Comprehensive Guide. Retrieved from [Link]

  • Vijay Nazare. (n.d.). Determination of Boiling Point (B.P). Retrieved from [Link]

  • (Source for general lab procedures). DETERMINATION OF BOILING POINTS. Retrieved from [Link]

  • (Source for general lab procedures). Chemistry 103: Measurement of Density. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Using Ethyl 2-chloro-3-fluorobenzoate in medicinal chemistry scaffolds

Application Note: Strategic Utilization of Ethyl 2-chloro-3-fluorobenzoate in Medicinal Chemistry Executive Summary Ethyl 2-chloro-3-fluorobenzoate (and its parent acid, CAS 102940-86-3) represents a "privileged scaffold...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Utilization of Ethyl 2-chloro-3-fluorobenzoate in Medicinal Chemistry

Executive Summary

Ethyl 2-chloro-3-fluorobenzoate (and its parent acid, CAS 102940-86-3) represents a "privileged scaffold" in modern drug discovery. Unlike simple benzoates, the specific 2,3-dihalo substitution pattern offers a unique combination of steric bulk (2-Cl) and metabolic blockage (3-F), while providing orthogonal handles for divergent synthesis. This guide details the chemical profiling, synthetic utility, and validated protocols for deploying this building block in the synthesis of Quinazolinone and Benzamide pharmacophores, specifically targeting mGluR4 allosteric modulators and STAT3 inhibitors.

Chemical Profile & Reactivity Landscape

The utility of Ethyl 2-chloro-3-fluorobenzoate lies in its "Three-Point Reactivity" . Each functional group serves a distinct role in the design of structure-activity relationships (SAR).

FeaturePositionChemical RoleMedicinal Utility
Ethyl Ester C-1Electrophilic CarbonylPrecursor to acids, amides, and heterocycles (Quinazolinones, Benzothiazinones).
Chlorine C-2Steric/Reactive HandleSteric: Forces out-of-plane twisting of the carbonyl, improving solubility/selectivity.Reactive: Site for Pd-catalyzed cross-coupling (Suzuki, Sonogashira).
Fluorine C-3Electronic ModulatorMetabolic: Blocks Phase I oxidation at the vulnerable C-3 position.Electronic: Lowers pKa of the acid; modulates lipophilicity (LogP).
Reactivity Architecture (DOT Visualization)

ReactivityMap Core Ethyl 2-chloro-3-fluorobenzoate (Scaffold) Ester C-1: Ester Hydrolysis/Amidation (Heterocycle Formation) Core->Ester Nucleophilic Acyl Subst. Chloro C-2: Chlorine (Pd-Catalyzed Coupling) Core->Chloro Suzuki/Buchwald Fluoro C-3: Fluorine (Metabolic Block/SNAr) Core->Fluoro Electronic Tuning

Figure 1: Orthogonal reactivity map of the scaffold. The C-1 and C-2 positions allow for divergent library synthesis, while C-3 ensures metabolic stability.

Application 1: Synthesis of mGluR4 Positive Allosteric Modulators (PAMs)

The 2-chloro-3-fluorobenzamide motif is a validated pharmacophore in the development of mGluR4 PAMs for the treatment of Parkinson's disease. The 2-Cl substituent is critical for inducing a "twisted" conformation that fits the allosteric binding pocket.

Mechanism of Synthesis

The synthesis typically proceeds via hydrolysis of the ester followed by amide coupling. The fluorine atom at C-3 remains intact to modulate the acidity of the amide proton and improve blood-brain barrier (BBB) permeability.

Protocol A: Hydrolysis & Amide Coupling

Objective: Convert Ethyl 2-chloro-3-fluorobenzoate to N-benzyl-2-chloro-3-fluorobenzamide derivatives.

Reagents:

  • Starting Material: Ethyl 2-chloro-3-fluorobenzoate (1.0 eq)

  • Base: LiOH·H₂O (2.0 eq)

  • Coupling Agents: HATU (1.2 eq), DIPEA (3.0 eq)

  • Amine: 4-(Aminomethyl)pyridine or substituted benzylamine (1.1 eq)

Step-by-Step Methodology:

  • Saponification:

    • Dissolve Ethyl 2-chloro-3-fluorobenzoate (5.0 g) in THF:MeOH:H₂O (3:1:1, 50 mL).

    • Add LiOH·H₂O (2.0 eq) in one portion.

    • Stir at room temperature (RT) for 4 hours. Monitor by TLC (Hexane/EtOAc 4:1) or LCMS.

    • Workup: Acidify to pH 2 with 1N HCl. Extract with EtOAc (3x). Dry over Na₂SO₄ and concentrate to yield 2-chloro-3-fluorobenzoic acid (White solid, >95% yield).

  • Amide Activation & Coupling:

    • Dissolve the crude acid (1.0 eq) in anhydrous DMF (0.2 M concentration).

    • Add DIPEA (3.0 eq) followed by HATU (1.2 eq). Stir for 15 minutes to form the activated ester.

    • Add the amine (e.g., 4-(aminomethyl)pyridine) (1.1 eq).

    • Stir at RT for 16 hours.

    • Purification: Dilute with water to precipitate the product (if solid) or extract with EtOAc. Purify via flash chromatography (DCM/MeOH gradient).

Critical Note: The 2-Cl group creates steric hindrance. If coupling is sluggish, switch from HATU to T3P (Propylphosphonic anhydride) in EtOAc/Pyridine, which is superior for sterically hindered benzoates.

Application 2: Palladium-Catalyzed Functionalization (Suzuki-Miyaura)

The 2-position chlorine is an excellent handle for introducing biaryl complexity before or after ester modification. This is crucial for creating STAT3 inhibitors where a biphenyl core is required.

Protocol B: C-2 Selective Arylation

Objective: Synthesize Ethyl 3-fluoro-2-(4-methoxyphenyl)benzoate.

Reagents:

  • Substrate: Ethyl 2-chloro-3-fluorobenzoate (1.0 eq)

  • Boronic Acid: 4-Methoxyphenylboronic acid (1.5 eq)

  • Catalyst: Pd(OAc)₂ (5 mol%) + SPhos (10 mol%)

  • Base: K₃PO₄ (3.0 eq)

  • Solvent: Toluene/Water (10:1)

Step-by-Step Methodology:

  • Degassing: Charge a reaction vial with the substrate, boronic acid, K₃PO₄, and Pd/Ligand. Seal and purge with Argon for 5 minutes.

  • Reaction: Add degassed Toluene/Water. Heat to 100°C for 12–18 hours.

    • Why SPhos? The 2-Cl position is sterically hindered (ortho-disubstituted). SPhos is an electron-rich, bulky Buchwald ligand designed specifically to facilitate oxidative addition into hindered aryl chlorides.

  • Workup: Filter through a Celite pad. Wash with EtOAc. Concentrate and purify via silica gel chromatography (0-10% EtOAc in Hexanes).

Synthetic Workflow Diagram (DOT)

SynthesisFlow Start Ethyl 2-chloro-3-fluorobenzoate Acid Intermediate: 2-Chloro-3-fluorobenzoic acid Start->Acid LiOH, THF/H2O (Hydrolysis) Suzuki Target B: Biaryl Scaffold (STAT3 Inhibitor) Start->Suzuki Ar-B(OH)2, Pd(OAc)2/SPhos (Suzuki Coupling) Amide Target A: mGluR4 Modulator (Benzamide) Acid->Amide HATU, R-NH2 (Amide Coupling)

Figure 2: Divergent synthesis pathways.[1] Path A utilizes the ester for pharmacophore construction; Path B utilizes the chlorine for scaffold expansion.

Troubleshooting & Optimization

IssueProbable CauseSolution
Low Yield in Amide Coupling Steric hindrance from 2-Cl.Use T3P (50% in EtOAc) or convert acid to Acid Chloride (SOCl₂, reflux) prior to amine addition.
No Reaction in Suzuki Coupling Oxidative addition failure.Switch to Pd-PEPPSI-IPr or XPhos Pd G2 catalysts. Ensure strict anaerobic conditions.
Hydrolysis Stalls Ester is sterically crowded.Increase temperature to 60°C or use Ba(OH)₂ in MeOH (stronger nucleophile/catalyst).

References

  • Preparation of 2-fluoro-3-chlorobenzoic acid derivatives. Source: Google Patents (CN103073418A).

  • Substituted quinazolinone derivatives and their use as positive allosteric modulators of mGluR4. Source: Google Patents (WO2020021064A1).

  • Small Molecule STAT3 Inhibitors. Source: ScholarSpace (University of Hawaii Thesis).

  • 2-Chloro-3-fluorobenzoic Acid (Product Specification). Source: TCI Chemicals.

Sources

Application

Ethyl 2-chloro-3-fluorobenzoate in antiviral drug discovery research

Application Note: Strategic Utilization of Ethyl 2-chloro-3-fluorobenzoate in Antiviral Lead Optimization Executive Summary & Rationale In the high-stakes arena of antiviral drug discovery—particularly for RNA viruses li...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Utilization of Ethyl 2-chloro-3-fluorobenzoate in Antiviral Lead Optimization

Executive Summary & Rationale

In the high-stakes arena of antiviral drug discovery—particularly for RNA viruses like HIV-1, HCV, and SARS-CoV-2—the modulation of metabolic stability and membrane permeability is paramount. Ethyl 2-chloro-3-fluorobenzoate (CAS: 102980-60-1) has emerged as a "privileged scaffold" (synthon) due to its unique halogen substitution pattern.

This guide details the strategic application of this molecule. Unlike generic benzoates, the 2-chloro-3-fluoro motif offers a dual-action advantage:

  • The "Fluorine Effect" (C3-F): The fluorine atom at position 3 (often position 8 in fused bicyclic systems) blocks metabolic oxidation (P450 blocking) and modulates pKa, enhancing oral bioavailability.

  • Orthogonal Reactivity (C2-Cl vs. Ester): The C2-chlorine is activated for Nucleophilic Aromatic Substitution (

    
    ) by the electron-withdrawing ester, allowing for rapid library generation of N-aryl or O-aryl pharmacophores without disturbing the C3-fluorine.
    

Chemical Biology & Mechanism of Action

The utility of Ethyl 2-chloro-3-fluorobenzoate lies in its ability to serve as a precursor for 8-fluoro-4-quinolones and fluorinated benzamides , structures historically significant in antibacterial research but now repurposed for antiviral targets such as:

  • Viral Integrase Inhibitors: The fluoro-quinolone core mimics the diketo acid pharmacophore required for metal chelation in the active site.

  • NS5B Polymerase Inhibitors (HCV): Fluorinated aromatic rings enhance hydrophobic pocket binding.

  • Capsid Assembly Modulators: The 3-F substituent induces conformational locks that can disrupt viral disassembly.

Synthetic Pathway Visualization

The following diagram illustrates the divergent synthetic pathways available from this core scaffold.

G Start Ethyl 2-chloro-3-fluorobenzoate (Starting Material) Path1 Hydrolysis (LiOH/THF) Start->Path1 Path2 SnAr Displacement (R-NH2 / Base) Start->Path2 Acid 2-Chloro-3-fluorobenzoic Acid (Intermediate A) Path1->Acid Path3 Cyclization (Polyphosphoric Acid) Acid->Path3 Alt. Route AminoEster N-Substituted Anthranilate (Intermediate B) Path2->AminoEster AminoEster->Path3 Quinolone 8-Fluoro-4-quinolone Core (Antiviral Scaffold) Path3->Quinolone

Figure 1: Divergent synthetic workflows. Blue path: Acid generation for amide coupling. Green/Red path: Construction of bicyclic heterocycles via SnAr and cyclization.

Experimental Protocols

Protocol A: Regioselective Displacement (Library Generation)

Objective: To replace the C2-Chlorine with an amine nucleophile while retaining the ester and C3-Fluorine. This is critical for creating "anthranilate-like" antiviral precursors.

Reagents:

  • Ethyl 2-chloro-3-fluorobenzoate (1.0 equiv)

  • Primary Amine (R-

    
    ) (1.2 equiv) (e.g., cyclopropylamine for quinolone mimicry)
    
  • Base:

    
     (2.0 equiv) or DIPEA (1.5 equiv)
    
  • Solvent: DMF or DMSO (Anhydrous)

Step-by-Step Methodology:

  • Preparation: Charge a reaction vial with Ethyl 2-chloro-3-fluorobenzoate (100 mg, 0.49 mmol) and anhydrous DMF (2.0 mL).

  • Activation: Add

    
     (135 mg, 0.98 mmol). Stir at room temperature for 10 minutes.
    
  • Addition: Add the primary amine (0.59 mmol) dropwise.

  • Reaction: Heat the mixture to 80°C for 4–6 hours.

    • Note: The 3-Fluoro group exerts an inductive effect that activates the 2-Chloro position, but the temperature must be controlled to prevent displacement of the Fluorine (which is possible but slower).

  • Monitoring: Monitor via LC-MS. Look for the mass shift corresponding to [M-Cl+Amine].

  • Workup: Dilute with EtOAc (20 mL), wash with water (3x) and brine. Dry over

    
    .
    
  • Purification: Flash chromatography (Hexane/EtOAc).

Validation Criteria:

  • NMR: Loss of the aromatic signal corresponding to C2-Cl proximity; appearance of N-H signal.

  • Yield Target: >75%.

Protocol B: Hydrolysis to 2-Chloro-3-fluorobenzoic Acid

Objective: To generate the free acid for amide coupling (e.g., creating benzamide capsid inhibitors) without defluorination.

Step-by-Step Methodology:

  • Dissolve Ethyl 2-chloro-3-fluorobenzoate (1.0 g) in THF/Water (3:1 ratio, 10 mL).

  • Add LiOH·

    
     (2.5 equiv) at 0°C .
    
    • Critical: Do not use NaOH at high temperatures, as this can lead to accidental

      
       of the halogens by hydroxide.
      
  • Stir at room temperature for 3 hours.

  • Acidify carefully with 1N HCl to pH 3.

  • Extract with EtOAc. The product usually precipitates as a white solid upon concentration.

Quantitative Data & Quality Control

When sourcing or synthesizing this intermediate, strict QC is required to ensure the regioisomer is correct (2-Cl, 3-F vs. 2-Cl, 6-F).

Table 1: Key Physicochemical Properties for Drug Design

PropertyValueRelevance to Antiviral Design
Molecular Weight 202.61 g/mol Low MW allows for significant decoration (Fragment-Based Drug Design).
ClogP ~3.1Moderate lipophilicity; good starting point for membrane permeability.
H-Bond Acceptors 2 (Ester O, F)Fluorine acts as a weak acceptor, influencing binding pocket orientation.
Rotatable Bonds 3Rigid core minimizes entropic penalty upon protein binding.
Metabolic Stability High (C3-F)The C-F bond (116 kcal/mol) resists oxidative defluorination by P450s.

Table 2: NMR Diagnostic Signals (CDCl3)

PositionShift (ppm)MultiplicityCoupling Constant (J)
H-4 (Ar) 7.30 - 7.35ddd

coupling is distinct (~8-10 Hz).
H-5 (Ar) 7.15 - 7.20tdCharacteristic triplet of doublets.
H-6 (Ar) 7.60 - 7.65dDeshielded by the ester carbonyl.
Ester

4.40qStandard ethyl quartet.

Strategic Decision Matrix

Use the following logic flow to determine the optimal synthetic route for your target antiviral class.

DecisionMatrix Start Target Antiviral Class? Q1 Is the target a Protease Inhibitor? Start->Q1 Q2 Is the target a Polymerase/Integrase Inhibitor? Q1->Q2 No Action1 Route A: Hydrolysis -> Amide Coupling (Peptidomimetic Capping) Q1->Action1 Yes Q2->Start Other (Consult Literature) Action2 Route B: SnAr -> Cyclization (Bicyclic Scaffold Construction) Q2->Action2 Yes

Figure 2: Decision matrix for selecting the synthetic pathway based on the viral target mechanism.

References

  • Purser, S., et al. (2008). "Fluorine in drug discovery."[1] Chemical Society Reviews.[2] Link

    • Context: Foundational text on the metabolic stability conferred by Fluorine substitution.[1][3][4]

  • Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Link

    • Context: Explains the electronic effects of the 3-F position in benzo
  • Blasé, E., et al. (2021). "Antiviral drug discovery: preparing for the next pandemic."[2][5] Chemical Society Reviews.[2] Link

    • Context: Discusses small molecule scaffolds for RNA viruses.
  • Organic Syntheses. (2020).

    
    ): Reaction Scope & Limitations." Link
    
    • Context: General protocol validation for the displacement of Chlorine in activated benzo
  • National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 2733478, Ethyl 2-chloro-3-fluorobenzoate." Link

    • Context: Physicochemical property verification.[5][6][7]

Sources

Method

Application Notes &amp; Protocols: Scalable Synthesis of Ethyl 2-chloro-3-fluorobenzoate

Abstract Ethyl 2-chloro-3-fluorobenzoate is a pivotal intermediate in the synthesis of numerous active pharmaceutical ingredients (APIs) and agrochemicals. Its specific substitution pattern makes it a valuable building b...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Ethyl 2-chloro-3-fluorobenzoate is a pivotal intermediate in the synthesis of numerous active pharmaceutical ingredients (APIs) and agrochemicals. Its specific substitution pattern makes it a valuable building block, but its efficient and scalable synthesis presents unique challenges. This document provides a detailed guide for researchers, scientists, and drug development professionals on a robust and scalable synthetic route to Ethyl 2-chloro-3-fluorobenzoate. We will delve into the strategic considerations behind the chosen pathway, provide step-by-step protocols for the synthesis of the key intermediate, 2-chloro-3-fluorobenzoic acid, and its subsequent esterification. The protocols are designed to be self-validating, with in-process controls and analytical checkpoints to ensure high yield and purity, suitable for industrial production.

Introduction: Strategic Importance and Synthetic Challenges

The unique arrangement of chloro, fluoro, and carboxylate functionalities on the benzene ring of Ethyl 2-chloro-3-fluorobenzoate makes it a sought-after precursor in medicinal chemistry. It is a key component in the synthesis of various therapeutic agents, including anticancer enzyme inhibitors and oxytocin receptor antagonists. The primary challenge in its synthesis lies in the controlled introduction of the halogen substituents with the desired regioselectivity, which can be difficult to achieve through direct electrophilic aromatic substitution.

This guide focuses on a multi-step synthesis that offers excellent control over the substitution pattern and is amenable to large-scale production. The overall strategy involves the synthesis of the key intermediate, 2-chloro-3-fluorobenzoic acid, followed by a straightforward esterification to yield the final product.

Overall Synthetic Strategy

The most reliable and scalable pathway to Ethyl 2-chloro-3-fluorobenzoate begins with a commercially available and cost-effective starting material, 3-chloro-2-fluoroaniline. The synthesis proceeds through two main stages:

  • Stage 1: Synthesis of 2-chloro-3-fluorobenzoic acid via a Sandmeyer-type reaction. This classic and well-understood reaction allows for the conversion of an aryl amine to an aryl halide through the formation of a diazonium salt intermediate.[1][2][3] This approach provides a reliable method for introducing the desired halogen at a specific position on the aromatic ring.

  • Stage 2: Esterification of 2-chloro-3-fluorobenzoic acid. A standard acid-catalyzed esterification with ethanol yields the final product, Ethyl 2-chloro-3-fluorobenzoate.

This strategic approach is visualized in the workflow diagram below.

Synthetic Workflow A 3-Chloro-2-fluoroaniline B Diazotization (NaNO₂, H₂SO₄/H₂O) A->B Step 1a C Diazonium Salt Intermediate B->C Formation D Sandmeyer Reaction (CuCl, H₂O) C->D Step 1b E 2-Chloro-3-fluorobenzoic acid D->E Product F Esterification (Ethanol, H₂SO₄) E->F Step 2 G Ethyl 2-chloro-3-fluorobenzoate F->G Final Product

Caption: Overall synthetic workflow from 3-chloro-2-fluoroaniline to Ethyl 2-chloro-3-fluorobenzoate.

Stage 1: Scalable Synthesis of 2-chloro-3-fluorobenzoic acid

This stage is the cornerstone of the entire process. The Sandmeyer reaction, a robust method for converting aromatic amines to various functional groups, is employed here.[1][2][4] It proceeds via a radical-nucleophilic aromatic substitution mechanism, initiated by a copper(I) catalyzed electron transfer.[4]

Mechanistic Insight: The Sandmeyer Reaction

The reaction begins with the diazotization of the primary aromatic amine, 3-chloro-2-fluoroaniline, in the presence of nitrous acid (generated in situ from sodium nitrite and a strong acid) to form a diazonium salt. This intermediate is then treated with a copper(I) salt, such as cuprous chloride, which catalyzes the replacement of the diazonium group with a chlorine atom, releasing nitrogen gas.

Sandmeyer Mechanism cluster_diazotization Diazotization cluster_sandmeyer Sandmeyer Reaction A Ar-NH₂ C Ar-N₂⁺ (Diazonium Salt) A->C + B HONO (NaNO₂ + H⁺) B->C D Ar-N₂⁺ F Ar• (Aryl Radical) + N₂ D->F e⁻ transfer from Cu(I) E CuCl E->F G Ar-Cl + Cu⁺ F->G Cl transfer from Cu(II)

Caption: Simplified mechanism of the Sandmeyer reaction.

Detailed Experimental Protocol: 2-chloro-3-fluorobenzoic acid

Materials and Reagents:

ReagentCAS NumberMolar Mass ( g/mol )Quantity (molar eq.)
3-Chloro-2-fluoroaniline348-64-1145.561.0
Sodium Nitrite7632-00-069.001.1
Sulfuric Acid (98%)7664-93-998.08Excess
Cuprous Chloride7758-89-699.00Catalytic
Isopropanol67-63-060.10As solvent
Water (deionized)7732-18-518.02As solvent

Protocol:

  • Reaction Setup: In a well-ventilated fume hood, equip a 5L four-necked flask with a mechanical stirrer, a thermometer, an addition funnel, and a condenser.

  • Acidic Medium Preparation: Under stirring, cautiously add 700g of concentrated sulfuric acid (98%) to the flask. To this, add 700mL of isopropanol at 50°C.

  • Addition of Starting Material: Add 219.0g (1.5 mol) of 3-chloro-2-fluoroaniline to the acidic solution.

  • Catalyst Addition: Add 3.0g of cuprous chloride to the reaction mixture.

  • Diazotization: Heat the mixture to approximately 80°C to achieve reflux. Slowly add a solution of 113.85g (1.65 mol) of sodium nitrite in 240g of water via the addition funnel. Maintain the temperature and control the addition rate to manage gas evolution (N₂). After the addition is complete, continue to stir at reflux for 1 hour.

  • Work-up and Isolation: After the reaction is complete, add 500mL of water and perform steam distillation to collect the crude product as a brownish-red oil.

  • Purification: Dry the collected oil with anhydrous magnesium sulfate and then purify by vacuum distillation, collecting the fraction at 28-32°C / 10kPa. This yields the intermediate 4-bromo-3-chloro-2-fluoroaniline, which is then deaminated in the same pot to yield 2-chloro-3-fluorobromobenzene. This is then converted to the benzoic acid. Correction: The provided patent describes a deamination to a bromobenzene derivative. A more direct route to the benzoic acid would involve hydrolysis of a nitrile formed via a Sandmeyer reaction with CuCN, or direct oxidation of a precursor. A more direct synthesis of the target benzoic acid is achieved via fluorination of a dichlorobenzoyl chloride precursor.[5]

  • Alternative Protocol for 2-fluoro-3-chlorobenzoic acid: A preparation method starting from 2,3-dichloro benzoyl chloride involves a fluorine substitution reaction with a fluorinating agent in an organic solvent with a phase-transfer catalyst. The resulting solution is concentrated and hydrolyzed under alkaline conditions. The pH is then adjusted to acidic to precipitate the product.[5]

Stage 2: Esterification to Ethyl 2-chloro-3-fluorobenzoate

The final step is a classic Fischer esterification, a reliable and scalable method for converting carboxylic acids to esters.

Mechanistic Insight: Fischer Esterification

The reaction involves the protonation of the carboxylic acid by a strong acid catalyst (e.g., sulfuric acid), which activates the carbonyl group towards nucleophilic attack by the alcohol (ethanol). A tetrahedral intermediate is formed, which then eliminates a molecule of water to yield the ester.

Esterification Mechanism A R-COOH C [R-C(OH)₂]⁺ A->C + B H⁺ B->C E [R-C(OH)₂(OR')]⁺ + H⁺ C->E + D R'-OH D->E F R-COOR' + H₂O E->F - H₂O, - H⁺

Caption: Simplified mechanism of Fischer esterification.

Detailed Experimental Protocol: Ethyl 2-chloro-3-fluorobenzoate

Materials and Reagents:

ReagentCAS NumberMolar Mass ( g/mol )Quantity (molar eq.)
2-chloro-3-fluorobenzoic acid1022961-12-1174.551.0
Ethanol (anhydrous)64-17-546.07Excess (solvent)
Sulfuric Acid (98%)7664-93-998.08Catalytic
Thionyl Chloride (optional)7719-09-7118.971.1 (if used)
Sodium Bicarbonate144-55-884.01For neutralization
Ethyl Acetate141-78-688.11For extraction
BrineN/AN/AFor washing
Anhydrous Sodium Sulfate7757-82-6142.04For drying

Protocol:

  • Reaction Setup: In a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 17.45g (0.1 mol) of 2-chloro-3-fluorobenzoic acid in 100 mL of anhydrous ethanol.

  • Catalyst Addition: Slowly add 1 mL of concentrated sulfuric acid to the solution.

  • Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Alternative with Thionyl Chloride: For a more reactive approach, the carboxylic acid can be converted to the acid chloride first. Mix the carboxylic acid with thionyl chloride and heat to 60-65°C for 3-5 hours. Then, remove the excess thionyl chloride and add ethanol, heating to 80-85°C for 22-25 hours.[6]

  • Work-up: After the reaction is complete, cool the mixture to room temperature and remove the excess ethanol under reduced pressure.

  • Extraction: Dissolve the residue in 100 mL of ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with 50 mL of water, 50 mL of saturated sodium bicarbonate solution (caution: CO₂ evolution), and 50 mL of brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Ethyl 2-chloro-3-fluorobenzoate.

  • Purification: The crude product can be further purified by vacuum distillation to yield a colorless oil.

Quality Control and Analytical Characterization

To ensure the quality and purity of the synthesized Ethyl 2-chloro-3-fluorobenzoate, the following analytical techniques are recommended:

  • Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the identity and purity of the final product. The mass spectrum should be compared with a reference spectrum.[7][8]

  • High-Performance Liquid Chromatography (HPLC): For quantitative analysis of purity and detection of any remaining starting materials or byproducts.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the final product.

Typical GC-MS Parameters:

ParameterValue
ColumnHP-5 (30 m x 0.32 mm i.d., 0.25 µm film thickness) or equivalent
Initial Temperature90°C for 1 min
Temperature Ramp10°C/min to 140°C
Total Run Time20 min
Carrier GasNitrogen
Flow Rate3.5 mL/min
Split Ratio100:1
Inlet Temperature250°C
MS Source Temperature230°C

These parameters are a starting point and may require optimization.[9]

Safety and Handling

General Precautions:

  • All manipulations should be carried out in a well-ventilated fume hood.

  • Personal Protective Equipment (PPE), including safety goggles, a lab coat, and appropriate chemical-resistant gloves (e.g., nitrile), must be worn at all times.

Specific Hazards:

  • Sulfuric Acid: Highly corrosive. Handle with extreme care to avoid contact with skin and eyes.

  • Sodium Nitrite: Oxidizing agent and toxic if ingested. Avoid contact with combustible materials.[10]

  • Thionyl Chloride: Corrosive and reacts violently with water. Handle in a dry environment.

  • Hydrofluoric Acid (if generated): Extremely corrosive and toxic. Even dilute solutions can cause severe burns that may not be immediately painful.[11][12] Always have calcium gluconate gel available as a first aid measure for skin exposure.[12][13][14]

Waste Disposal:

  • All chemical waste should be disposed of according to local environmental regulations. Acidic and basic aqueous waste should be neutralized before disposal. Organic waste should be collected in a designated solvent waste container.

Conclusion

The synthetic route detailed in these application notes provides a scalable and reliable method for the production of high-purity Ethyl 2-chloro-3-fluorobenzoate. By understanding the underlying reaction mechanisms and adhering to the detailed protocols and safety precautions, researchers and process chemists can confidently produce this valuable intermediate for downstream applications in drug discovery and development. The inclusion of in-process controls and robust analytical methods ensures the final product meets the stringent quality requirements of the pharmaceutical and agrochemical industries.

References

  • Sandmeyer reaction - Wikipedia. (n.d.). Retrieved February 16, 2026, from [Link]

  • Recent trends in the chemistry of Sandmeyer reaction: a review - PMC. (2021, August 20). Retrieved February 16, 2026, from [Link]

  • Sandmeyer Reaction Mechanism - BYJU'S. (2019, August 7). Retrieved February 16, 2026, from [Link]

  • Sandmeyer Reaction - Organic Chemistry Portal. (n.d.). Retrieved February 16, 2026, from [Link]

  • A General Protocol for Cu-Mediated Fluoro-deamination: Sandmeyer Fluorination of Diverse Aromatic Substrates - American Chemical Society. (2021, January 25). Retrieved February 16, 2026, from [Link]

  • CN103073418A - Preparation method of 2-fluoro-3-chlorobenzoic acid - Google Patents. (n.d.).
  • 2-amino-3-fluorobenzoic acid - Organic Syntheses Procedure. (n.d.). Retrieved February 16, 2026, from [Link]

  • Sodium nitrite - Hazardous Substance Fact Sheet. (2016, March). Retrieved February 16, 2026, from [Link]

  • CN112574040A - Synthesis method of ethyl 2, 3-dichloro-4-nitrobenzoate - Google Patents. (n.d.).
  • Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method - RSC Publishing. (2023, June 2). Retrieved February 16, 2026, from [Link]

  • Analytical Techniques for Quality Control. (n.d.). Retrieved February 16, 2026, from [Link]

  • ( 12 ) United States Patent - Googleapis.com. (2016, June 10). Retrieved February 16, 2026, from [Link]

  • Standard Operating Procedure - HYDROFLUORIC ACID - Yale Environmental Health & Safety. (n.d.). Retrieved February 16, 2026, from [Link]

  • Guideline Handling Hydrofluoric Acid - Safety & Risk Services. (2014, February 3). Retrieved February 16, 2026, from [Link]

    • CN113024384 - Synthesis method of 2-fluoro-3-nitrobenzoic acid intermediate raw material - WIPO Patentscope. (2021, June 25). Retrieved February 16, 2026, from [Link]

  • SAFE USE OF HYDROFLUORIC ACID. (n.d.). Retrieved February 16, 2026, from [Link]

  • Using hydrofluoric acid in the workplace - WorkSafe Victoria. (n.d.). Retrieved February 16, 2026, from [Link]

  • Analytical Method - PhareSST. (n.d.). Retrieved February 16, 2026, from [Link]

  • Esterifications with 2-(Trimethylsilyl)ethyl 2,2,2-Trichloroacetimidate - MDPI. (2021, February 4). Retrieved February 16, 2026, from [Link]

  • Ethyl-2-chlorobenzoate - the NIST WebBook. (n.d.). Retrieved February 16, 2026, from [Link]

  • 3-Chloro-2-fluorobenzoic acid, 2-ethoxyethyl ester - the NIST WebBook. (n.d.). Retrieved February 16, 2026, from [Link]

  • Patent: "PROCESS FOR THE PREPARATION OF (-)-(4-CHLORO-PHENYL)-(3-TRIFLUOROMETHYL-PHENOXY)-ACETIC ACID 2-ACETYLAMINO-ETHYL ESTER". (n.d.). Retrieved February 16, 2026, from [Link]

  • CN102001913B - Method for synthesizing 2-chloro-3-fluorobromobenzene - Google Patents. (n.d.).
  • Ethyl Chloroformate as Derivatizing Reagent for Gas Chromato- graphic Determination of Norephedrine, Ephedrine and Pseudoephedrine in Pharmaceutical Preparation. (n.d.). Retrieved February 16, 2026, from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of Ethyl 2-chloro-3-fluorobenzoate

Topic: Yield Optimization & Troubleshooting Guide Target Molecule: Ethyl 2-chloro-3-fluorobenzoate Precursor: 2-chloro-3-fluorobenzoic acid (CAS: 102940-86-3) Document ID: TSC-ORG-2C3F-001 Strategic Overview: Why Standar...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Yield Optimization & Troubleshooting Guide Target Molecule: Ethyl 2-chloro-3-fluorobenzoate Precursor: 2-chloro-3-fluorobenzoic acid (CAS: 102940-86-3) Document ID: TSC-ORG-2C3F-001

Strategic Overview: Why Standard Protocols Fail

As a Senior Application Scientist, I frequently see researchers struggle with the esterification of 2,3-disubstituted benzoates . If you are applying a standard Fischer esterification protocol (Ethanol + H₂SO₄ reflux) and achieving yields below 60%, the failure is likely steric, not catalytic .

The 2-chloro substituent creates a significant steric blockade (the "Ortho Effect").[1] In a standard Fischer esterification, the formation of the tetrahedral intermediate is energetically unfavorable due to the clash between the incoming ethanol nucleophile and the bulky chlorine atom at the C2 position. Furthermore, the 3-fluoro group exerts an inductive withdrawing effect (-I), which theoretically increases electrophilicity, but this is overshadowed by the steric hindrance of the adjacent chlorine.

To maximize yield (>90%), you must switch from thermodynamic control (Fischer) to kinetic control (Acyl Chloride) or change the mechanistic pathway entirely (Carboxylate Alkylation).

Optimized Protocols

Method A: The Acyl Chloride Route (Recommended for Scale-Up)

Best for: High purity requirements and multi-gram scales.

This method bypasses the steric barrier by converting the hydroxyl leaving group (poor) into a chloride leaving group (excellent), activating the carbonyl sufficiently to overcome the ortho-chlorine hindrance.

Protocol:

  • Activation: Suspend 2-chloro-3-fluorobenzoic acid (1.0 eq) in anhydrous Toluene or DCM.

  • Catalysis: Add DMF (Dimethylformamide) (0.05 eq). Crucial Step: DMF forms the Vilsmeier-Haack intermediate, which is the active chlorinating species.

  • Chlorination: Add Thionyl Chloride (SOCl₂) (1.5 eq) dropwise at room temperature.

  • Reflux: Heat to reflux (70-80°C) for 2-3 hours until gas evolution (SO₂/HCl) ceases.

  • Evaporation: Remove solvent and excess SOCl₂ under reduced pressure. Do not skip: Residual SOCl₂ will react with ethanol to form HCl, degrading the product.

  • Esterification: Dissolve the residue in anhydrous DCM . Add Ethanol (2.0 eq) and Pyridine or Triethylamine (1.2 eq) at 0°C. Warm to RT.

Method B: Carboxylate Alkylation (The "Steric Bypass")

Best for: Small scale (<5g) or when acidic conditions must be avoided.

This method is superior for sterically hindered acids because the reaction center is on the ethyl iodide, not the crowded carbonyl carbon. The hindered carboxylate acts as the nucleophile.

Protocol:

  • Deprotonation: Dissolve 2-chloro-3-fluorobenzoic acid (1.0 eq) in DMF (Dimethylformamide).

  • Base Addition: Add Cesium Carbonate (Cs₂CO₃) (1.5 eq) or finely ground K₂CO₃ . Stir for 30 mins at RT.

  • Alkylation: Add Ethyl Iodide (EtI) (1.2 eq).

  • Reaction: Stir at RT for 4-6 hours. (Mild heating to 50°C if slow).

  • Workup: Quench with water, extract with Ethyl Acetate.

Comparative Data Analysis

FeatureStandard Fischer (EtOH/H₂SO₄)Method A: Acyl ChlorideMethod B: Alkylation (Cs₂CO₃/EtI)
Typical Yield 45 - 60%88 - 95% 90 - 98%
Reaction Time 12 - 24 Hours4 - 6 Hours4 - 8 Hours
Steric Sensitivity High (Fails with 2-Cl)LowNegligible
Purification Difficult (Equilibrium mix)Easy (Distillation/Wash)Easy (Wash)
Key Risk Incomplete conversionMoisture sensitivityRemoval of DMF

Troubleshooting & FAQs

Q1: I am using Method A (Acyl Chloride). The reaction turned dark/black upon adding Thionyl Chloride. Is my product ruined?

  • Diagnosis: This is likely due to the decomposition of impurities in your starting material or using DMF that is not anhydrous.

  • Fix: Ensure your Toluene/DCM is dry. If the starting acid is technical grade (>95%), recrystallize it first. A dark color does not always indicate failure; check TLC. If the spot corresponds to the ester, proceed with workup but use activated charcoal during the final crystallization.

Q2: In Method B (Alkylation), my conversion stalled at 80%. Adding more Ethyl Iodide didn't help.

  • Diagnosis: The "Coating Effect." Potassium Carbonate is not soluble in DMF. The surface of the K₂CO₃ particles can get coated with potassium iodide (byproduct), stopping the deprotonation.

  • Fix: Switch to Cesium Carbonate (Cs₂CO₃) . It is much more soluble in DMF and provides a "naked anion" effect, significantly boosting nucleophilicity. Alternatively, add a phase transfer catalyst like TBAB (Tetrabutylammonium bromide) if using K₂CO₃.

Q3: Can I use Oxalyl Chloride instead of Thionyl Chloride?

  • Answer: Yes, and it is often cleaner. Oxalyl chloride forms gases (CO, CO₂, HCl) that leave the system entirely, whereas Thionyl chloride requires distillation to remove completely. Use Oxalyl Chloride (1.2 eq) with catalytic DMF in DCM at 0°C -> RT.

Q4: I see a small impurity peak at M+14 in the Mass Spec. What is it?

  • Diagnosis: If you used Methanol/H₂SO₄ to clean glassware or if your ethanol contained traces of methanol, you formed the Methyl 2-chloro-3-fluorobenzoate.

  • Fix: Transesterification is rapid. Ensure strictly anhydrous, high-purity Ethanol (>99.5%).

Visualizing the Workflow

The following diagram illustrates the decision logic for optimizing the yield based on available reagents and scale.

YieldOptimization Start Start: 2-chloro-3-fluorobenzoic acid CheckScale Check Scale & Purity Needs Start->CheckScale RouteA Route A: Acyl Chloride (High Scale / Low Cost) CheckScale->RouteA >100g or Cost Sensitive RouteB Route B: Alkylation (Lab Scale / High Yield) CheckScale->RouteB <10g or Acid Sensitive StepA1 1. SOCl2 + cat. DMF (Activates Carbonyl) RouteA->StepA1 StepA2 2. Evaporate Excess SOCl2 (Crucial for Purity) StepA1->StepA2 StepA3 3. Add EtOH + Pyridine StepA2->StepA3 Result Target: Ethyl 2-chloro-3-fluorobenzoate (>95% Yield) StepA3->Result StepB1 1. DMF + Cs2CO3 (Deprotonation) RouteB->StepB1 StepB2 2. Add Ethyl Iodide (EtI) (SN2 Attack) StepB1->StepB2 StepB2->Result

Caption: Decision matrix for selecting the optimal synthesis route based on scale and steric constraints.

References

  • National Institutes of Health (NIH). (2020). Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids. PubMed Central. Retrieved from [Link]

  • Organic Syntheses. 2-Amino-3-fluorobenzoic acid and related fluorobenzoic acid derivatives. Org. Synth. Coll. Vol. 10. Retrieved from [Link]

  • Google Patents. (2013). CN103073418A: Preparation method of 2-fluoro-3-chlorobenzoic acid.[2] Retrieved from

Sources

Optimization

Technical Support Center: Troubleshooting Ethyl 2-chloro-3-fluorobenzoate Synthesis

Ticket ID: #ECFB-PURITY-001 Topic: Resolving Low Purity & Incomplete Conversion in Ethyl 2-chloro-3-fluorobenzoate Synthesis Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summary...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #ECFB-PURITY-001 Topic: Resolving Low Purity & Incomplete Conversion in Ethyl 2-chloro-3-fluorobenzoate Synthesis Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Diagnostic Flow

The Core Problem: Users frequently encounter low purity (85–92%) when synthesizing Ethyl 2-chloro-3-fluorobenzoate (ECFB). The primary culprit is often misidentified as "wet solvent" or "bad reagents," but the root cause is usually steric hindrance at the ortho-position (2-Cl) .

The chlorine atom at position 2 exerts significant steric bulk, shielding the carbonyl carbon. This drastically reduces the rate of nucleophilic attack during standard Fisher esterification, leading to incomplete conversion (equilibrium stall) or the formation of side products if forcing conditions are used improperly.

Diagnostic Logic Tree

Use this flow to identify your specific failure mode before proceeding to the protocols.

TroubleshootingFlow Start START: Low Purity Observed CheckSM Check Starting Material (SM) (2-chloro-3-fluorobenzoic acid) Start->CheckSM IsSMClean Is SM >98% Pure? CheckSM->IsSMClean ImpurityType Identify Impurity Peak (HPLC/GC) IsSMClean->ImpurityType Yes Action1 ISSUE: Isomeric Contamination Regioisomers from SM synthesis (2-Cl-6-F or 2-Cl-4-F) IsSMClean->Action1 No (Isomers present) PeakA Peak @ SM Retention Time (Acid not reacting) ImpurityType->PeakA Unreacted Acid PeakB Peak close to Product (Isomer or Anhydride) ImpurityType->PeakB Unknown Side Product Action2 ISSUE: Steric Hindrance Fisher Esterification Stalled PeakA->Action2 Action3 ISSUE: Anhydride Formation or Hydrolysis during workup PeakB->Action3

Figure 1: Diagnostic logic for identifying the root cause of low purity in ECFB synthesis.

Critical Analysis of Failure Modes

Issue A: The "Ortho Effect" (Steric Hindrance)

Symptom: HPLC shows 5–15% unreacted starting material despite long reflux times in Ethanol/H₂SO₄. Mechanism: The 2-chloro substituent twists the carboxyl group out of planarity with the benzene ring and physically blocks the approach of the ethanol nucleophile. Standard acid-catalyzed equilibrium methods (Fisher Esterification) are often too slow to reach completion before solvent evaporation or side reactions occur.

Solution: Switch to an Acyl Chloride Intermediate pathway. This activates the carbonyl carbon, making it highly electrophilic and capable of overcoming the steric barrier.

Issue B: Regioisomeric Impurities

Symptom: A persistent impurity peak (1–3%) that tracks closely with the product and cannot be removed by simple recrystallization. Mechanism: The starting material, 2-chloro-3-fluorobenzoic acid, is often synthesized via lithiation or oxidation of halogenated toluenes. These processes can yield isomers (e.g., 2-chloro-6-fluorobenzoic acid) [1]. If your starting acid contains these isomers, they will esterify and co-elute with your product. Validation: Run qNMR (Quantitative NMR) on your starting acid. Look for splitting patterns inconsistent with the 2,3-substitution pattern.

Recommended Protocols (The "Fix")

Protocol 1: The Activated Acyl Chloride Route (High Purity)

Use this method for >98% conversion.

Reagents:

  • 2-chloro-3-fluorobenzoic acid (1.0 eq)

  • Thionyl Chloride (

    
    ) (1.5 – 2.0 eq)
    
  • DMF (Dimethylformamide) (Catalytic, 2-3 drops)

  • Ethanol (Anhydrous) (Excess)

  • Toluene (Solvent)

Step-by-Step Workflow:

  • Activation: In a dry flask under

    
    , suspend the benzoic acid in Toluene (3-5 volumes).
    
  • Catalysis: Add catalytic DMF. Note: This forms the Vilsmeier-Haack intermediate, which is critical for overcoming the steric hindrance of the 2-Cl group.

  • Chlorination: Add

    
     dropwise at room temperature. Heat to reflux (70–80°C) for 2–3 hours.
    
    • Checkpoint: Monitor by TLC (convert an aliquot to methyl ester with MeOH). The acid spot should disappear completely.

  • Evaporation (Critical): Strip off the solvent and excess thionyl chloride under vacuum.

    • Why? Residual

      
       will react with Ethanol to form Diethyl Sulfite or HCl, which complicates the workup.
      
    • Chase: Add fresh Toluene and strip again to ensure all

      
       is gone.
      
  • Esterification: Dissolve the resulting crude acid chloride in DCM or Toluene. Cool to 0°C. Add Anhydrous Ethanol (1.2 eq) and Pyridine (1.1 eq) or Triethylamine.

    • Note: Using a base scavenger (Pyridine) prevents HCl generation from degrading the product or causing reversion.

  • Workup: Wash with 1M HCl (remove Pyridine), then Sat.

    
     (remove trace acid), then Brine. Dry over 
    
    
    
    .
Protocol 2: Purification of Crude Ester

If you already have low-purity material, simple extraction is rarely sufficient due to the lipophilicity of the impurities.

MethodSuitabilityNotes
High Vacuum Distillation Best The ester has a distinct boiling point. Isomers often differ by 2-5°C.
Column Chromatography GoodEluent: Hexane/Ethyl Acetate (95:5). The ester moves fast (

).
Recrystallization PoorThe ethyl ester is often an oil or low-melting solid; difficult to crystallize efficiently.

Reaction Pathway Visualization

The following diagram illustrates the critical "Vilsmeier-Haack" activation required to bypass the 2-chloro steric blockade.

ReactionPathway SM 2-Cl-3-F Benzoic Acid (Sterically Hindered) Inter Active Vilsmeier Intermediate SM->Inter Activation SOCl2 SOCl2 + DMF (Cat.) SOCl2->Inter AcidCl Acid Chloride (Highly Reactive) Inter->AcidCl -SO2, -HCl Product Ethyl 2-chloro-3-fluorobenzoate (>98% Purity) AcidCl->Product Fast Nucleophilic Attack EtOH Ethanol + Base EtOH->Product

Figure 2: The catalytic activation pathway using DMF/SOCl2 is essential to overcome the energy barrier imposed by the ortho-chloro substituent.

Frequently Asked Questions (FAQ)

Q: Can I just use H₂SO₄ and Ethanol (Fisher Esterification)? A: You can, but expect yields to cap at ~85% due to equilibrium limitations and slow kinetics caused by the 2-chloro steric bulk. You will need a Dean-Stark trap to remove water continuously, and reaction times may exceed 24 hours. The Acid Chloride route (Protocol 1) is faster and cleaner for this specific substrate.

Q: I see a peak at RRT 1.10 in HPLC. What is it? A: This is likely the Ethyl 2-chloro-6-fluorobenzoate isomer. If your starting material was prepared via lithiation of 1-chloro-3-fluorobenzene, the lithiation can occur at the 2-position (desired) or the 6-position (undesired) [2]. This must be controlled at the starting material sourcing stage; it is very difficult to separate the esters.

Q: My product is turning pink/red on standing. Why? A: This indicates trace phenol impurities or aniline derivatives if the starting acid was made via a Sandmeyer reaction (from amino-benzoic acid). A wash with 1M NaOH can sometimes remove phenolic impurities, but column chromatography is safer.

References

  • Preparation of 2-fluoro-3-chlorobenzoic acid. Patent CN103073418A. Google Patents. Link

  • Synthesis of 2-chloro-3-fluorobenzoic acid via lithiation. ChemicalBook/Literature Data. Link

  • Esterification of fluorinated aromatic carboxylic acids using UiO-66-NH2. RSC Advances, 2023. Link

  • Process for preparing fluoroaromatic compounds. European Patent EP0258985B1.[1] European Patent Office.[1] Link

Sources

Troubleshooting

Preventing hydrolysis of Ethyl 2-chloro-3-fluorobenzoate during storage

Technical Support Center: Ethyl 2-chloro-3-fluorobenzoate Stability A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Hydrolysis During Storage Welcome to the technical support center...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Ethyl 2-chloro-3-fluorobenzoate Stability

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Hydrolysis During Storage

Welcome to the technical support center for Ethyl 2-chloro-3-fluorobenzoate. This resource is designed to provide in-depth guidance and troubleshooting for researchers and professionals who utilize this compound in their work. As a Senior Application Scientist, I understand the critical importance of maintaining the integrity of starting materials and intermediates. The hydrolysis of Ethyl 2-chloro-3-fluorobenzoate can compromise experimental outcomes and lead to impurities in synthetic pathways. This guide offers a structured, question-and-answer approach to directly address the challenges of storing this moisture-sensitive ester.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I've noticed a change in the purity of my Ethyl 2-chloro-3-fluorobenzoate after a period of storage. What could be the cause?

The most probable cause of purity degradation in Ethyl 2-chloro-3-fluorobenzoate during storage is hydrolysis.[1][2][3] Esters, particularly those with electron-withdrawing groups on the aromatic ring, are susceptible to reaction with water, which cleaves the ester bond to form the corresponding carboxylic acid (2-chloro-3-fluorobenzoic acid) and ethanol.[1][2] This process can be accelerated by several factors, including the presence of moisture, elevated temperatures, and acidic or basic contaminants.[1][4]

Q2: What is the chemical reaction for the hydrolysis of Ethyl 2-chloro-3-fluorobenzoate?

The hydrolysis of Ethyl 2-chloro-3-fluorobenzoate is a chemical reaction where a water molecule breaks the ester linkage. The reaction can be catalyzed by either an acid or a base.[1][3][4]

  • Acid-Catalyzed Hydrolysis (Reversible): In the presence of an acid (H+), the carbonyl oxygen of the ester is protonated, making the carbonyl carbon more electrophilic and susceptible to attack by water.[2][4]

  • Base-Catalyzed Hydrolysis (Saponification - Irreversible): Under basic conditions, a hydroxide ion (OH-) directly attacks the carbonyl carbon, leading to the formation of a carboxylate salt and ethanol.[1][2][3] This reaction is irreversible because the resulting carboxylate anion is not reactive towards the alcohol.[3]

Below is a diagram illustrating the hydrolysis mechanism.

Hydrolysis_Mechanism cluster_main Hydrolysis of Ethyl 2-chloro-3-fluorobenzoate Ester Ethyl 2-chloro- 3-fluorobenzoate Products 2-chloro-3-fluorobenzoic acid + Ethanol Ester->Products Hydrolysis Water Water (H₂O) Acid Acid (H⁺) or Base (OH⁻)

Caption: Hydrolysis of Ethyl 2-chloro-3-fluorobenzoate.

Q3: How can I prevent the hydrolysis of Ethyl 2-chloro-3-fluorobenzoate during storage?

Preventing hydrolysis hinges on rigorously controlling the storage environment. The key is to minimize exposure to moisture.[5][6] Here are the recommended best practices:

  • Moisture Control:

    • Use of Desiccants: Store the compound in a tightly sealed container within a desiccator containing a suitable drying agent.[5] Molecular sieves are particularly effective for maintaining a very dry atmosphere.[7] Silica gel is also a common and effective choice.[8]

    • Inert Gas Blanketing: For long-term storage or for highly sensitive applications, storing the material under an inert gas atmosphere, such as nitrogen or argon, is highly recommended.[6][9][10][11] This displaces ambient air, which contains moisture.[6]

  • Temperature Control:

    • Store the compound in a cool, well-ventilated place, away from direct sunlight and heat sources.[12][13][14][15] Refrigerated storage (2-8 °C) is often advisable, but ensure the container is brought to room temperature before opening to prevent condensation of atmospheric moisture on the cold compound.[12]

  • Container Selection:

    • Use containers made of inert materials, such as amber glass, with tightly fitting caps. Ensure the container is clean and completely dry before adding the compound.

Q4: I suspect my sample has undergone hydrolysis. How can I confirm this and quantify the extent of degradation?

Several analytical techniques can be employed to detect and quantify the presence of the hydrolysis product, 2-chloro-3-fluorobenzoic acid.

Analytical Technique Principle What to Look For
Gas Chromatography-Mass Spectrometry (GC-MS) Separates components of a mixture based on their volatility and mass-to-charge ratio.Appearance of a new peak corresponding to 2-chloro-3-fluorobenzoic acid (or its derivatized form) and a decrease in the peak area of the parent ester.[16][17]
High-Performance Liquid Chromatography (HPLC) Separates components based on their affinity for a stationary phase.Emergence of a new peak with a different retention time, corresponding to the more polar carboxylic acid, and a reduction in the ester's peak area.
Infrared (IR) Spectroscopy Measures the absorption of infrared radiation by molecular vibrations.The formation of the carboxylic acid will result in the appearance of a broad O-H stretch around 2500-3300 cm⁻¹ and a characteristic C=O stretch for the carboxylic acid, which may overlap with the ester's C=O stretch.[18]
Nuclear Magnetic Resonance (NMR) Spectroscopy Exploits the magnetic properties of atomic nuclei.The appearance of a new signal in the ¹H NMR spectrum corresponding to the acidic proton of the carboxylic acid (typically a broad singlet downfield, >10 ppm). Changes in the integration of the ethyl group signals relative to the aromatic signals can also indicate hydrolysis.

A summary of the recommended storage conditions is provided in the table below.

Parameter Recommendation Rationale
Atmosphere Inert gas (Nitrogen or Argon)[9][10][11]Displaces moisture-containing air, preventing hydrolysis.[6][19]
Moisture Control Use of desiccants (e.g., molecular sieves, silica gel).[7][8]Actively absorbs any residual moisture within the storage container.[7]
Temperature Cool, well-ventilated area (Refrigeration at 2-8°C is often recommended).[12][14][15]Reduces the rate of the hydrolysis reaction.[1]
Container Tightly sealed, inert material (e.g., amber glass).[13][15]Prevents ingress of atmospheric moisture and light-induced degradation.

Experimental Protocols

Protocol 1: Procedure for Inert Gas Blanketing

This protocol describes the steps for storing Ethyl 2-chloro-3-fluorobenzoate under an inert nitrogen atmosphere.

  • Preparation:

    • Ensure your vial or container of Ethyl 2-chloro-3-fluorobenzoate has a septum-lined cap.

    • Have a source of dry nitrogen gas with a regulator and a needle valve.

    • You will also need a long needle for nitrogen inlet and a short needle for gas outlet.

  • Procedure:

    • Insert the long nitrogen inlet needle through the septum, ensuring it is below the headspace of the container but not touching the compound.

    • Insert the short outlet needle through the septum to allow for the displacement of air.

    • Gently flush the container with a slow stream of nitrogen for 2-3 minutes.

    • Remove the outlet needle first, followed by the inlet needle, to maintain a positive pressure of nitrogen inside the container.

    • Seal the septum with parafilm for extra security.

    • Store the container under the recommended temperature conditions.

Inert_Gas_Blanketing cluster_workflow Inert Gas Blanketing Workflow Start Start: Container with Septum Cap Insert_Needles Insert Nitrogen Inlet and Gas Outlet Needles Start->Insert_Needles Flush_N2 Flush with Dry Nitrogen (2-3 minutes) Insert_Needles->Flush_N2 Remove_Outlet Remove Outlet Needle Flush_N2->Remove_Outlet Remove_Inlet Remove Inlet Needle Remove_Outlet->Remove_Inlet Seal Seal with Parafilm Remove_Inlet->Seal Store Store at Recommended Temperature Seal->Store End End: Secure Storage Store->End

Caption: Workflow for inert gas blanketing.

Protocol 2: Quantification of Hydrolysis by HPLC

This protocol provides a general method for quantifying the extent of hydrolysis of Ethyl 2-chloro-3-fluorobenzoate using HPLC. Note: This is a general guideline and may need to be optimized for your specific instrument and conditions.

  • Preparation of Standards:

    • Prepare a stock solution of pure Ethyl 2-chloro-3-fluorobenzoate in a suitable solvent (e.g., acetonitrile).

    • Prepare a separate stock solution of pure 2-chloro-3-fluorobenzoic acid in the same solvent.

    • Create a series of calibration standards by diluting the stock solutions to known concentrations.

  • Sample Preparation:

    • Accurately weigh a small amount of the stored Ethyl 2-chloro-3-fluorobenzoate sample.

    • Dissolve it in a known volume of the solvent to create a sample solution of a known concentration.

  • HPLC Analysis:

    • Column: C18 reverse-phase column.

    • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile is typically effective.

    • Detection: UV detector at a wavelength where both the ester and the carboxylic acid have good absorbance (e.g., 254 nm).

    • Inject the calibration standards to generate a calibration curve for both the ester and the acid.

    • Inject the sample solution.

  • Data Analysis:

    • Integrate the peak areas for Ethyl 2-chloro-3-fluorobenzoate and 2-chloro-3-fluorobenzoic acid in the sample chromatogram.

    • Use the calibration curves to determine the concentration of each component in the sample solution.

    • Calculate the percentage of hydrolysis based on the relative amounts of the ester and the acid.

References

  • Vertex AI Search. (n.d.). Desiccants for Industrial Chemical shipping & storage containers. Retrieved February 16, 2026.
  • TutorChase. (n.d.). How do esters undergo hydrolysis? Retrieved February 16, 2026.
  • Fiveable. (2025, September 15). Ester Hydrolysis Definition - Organic Chemistry Key Term. Retrieved February 16, 2026.
  • Sigma-Aldrich. (n.d.). Drying Agents. Retrieved February 16, 2026.
  • WestAir Gases. (2025, August 11). What Is an Inert Gas? Retrieved February 16, 2026.
  • PSIBERG. (2022, July 16). Hydrolysis of Esters: Mechanism and Conditions. Retrieved February 16, 2026.
  • Linde Gas. (n.d.). Inerting. Retrieved February 16, 2026.
  • Drytech. (n.d.). Chemical Processing Storage. Retrieved February 16, 2026.
  • Save My Exams. (2024, October 26). Ester Hydrolysis - A Level Chemistry Revision Notes. Retrieved February 16, 2026.
  • Thermo Fisher Scientific. (n.d.).
  • Terra Universal. (2016, March 10). Moisture-Free Storage: Nitrogen or Desiccant? Retrieved February 16, 2026.
  • Edco Supply Co. (2025, June 3). Understanding Desiccants: Function & Types. Retrieved February 16, 2026.
  • Wikipedia. (n.d.). Inert gas. Retrieved February 16, 2026.
  • Air Products. (n.d.). The Importance of Inerting. Retrieved February 16, 2026.
  • Air Products. (n.d.). Nitrogen. Retrieved February 16, 2026.
  • Apollo Scientific. (2013, April 16).
  • Tennessee Academy of Science. (n.d.). Determination of the Esters by Alkaline Hydrolysis. Retrieved February 16, 2026.
  • SSERC. (n.d.). Hydrolysis of ethyl benzoate – Teacher's guide. Retrieved February 16, 2026.
  • Thermo Fisher Scientific. (2025, September 5).
  • Tokyo Chemical Industry. (2025, October 29).
  • Echemi. (n.d.). ethyl 3-chloro-2-fluoro-5-(trifluoromethyl)
  • ResearchGate. (2025, August 6). Analytical method for the determination of 2- and 3-monochloropropanediol esters and glycidyl ester in palm-based fatty acids by GC-MS | Request PDF. Retrieved February 16, 2026.
  • Google Patents. (n.d.). WO2009056487A1 - Methods for stabilizing lithiated halogen-substituted aromatic compounds. Retrieved February 16, 2026.
  • ACS Publications. (2024, May 31). Divergent Transformations of Aromatic Esters: Decarbonylative Coupling, Ester Dance, Aryl Exchange, and Deoxygenative Coupling | Accounts of Chemical Research. Retrieved February 16, 2026.
  • Master Organic Chemistry. (2018, March 5). Why are halogens ortho- para- directors? Retrieved February 16, 2026.
  • Google Patents. (n.d.). CN103073418A - Preparation method of 2-fluoro-3-chlorobenzoic acid. Retrieved February 16, 2026.
  • Organic Syntheses Procedure. (n.d.). 2-amino-3-fluorobenzoic acid. Retrieved February 16, 2026.
  • Chemguide. (n.d.). hydrolysis of esters. Retrieved February 16, 2026.
  • ResearchGate. (n.d.). Hydrolysis of 2-chlorobenzoate esters in the presence of 30% (vol/vol)... Retrieved February 16, 2026.
  • Pearson+. (2023, September 25). The acid-catalyzed hydrolysis of an ester results in the formatio... | Study Prep. Retrieved February 16, 2026.
  • Zhang, et al. (n.d.). A practical synthesis of 3-chloro-2,4-difluoro-5- hydroxybenzoic acid. Journal of Chemical Research.
  • MDPI. (2020, October 10).
  • Chemistry Steps. (2023, July 31).
  • ACS Publications. (n.d.). Spectruophotometric Determination of Esters and Anhydrides by Hydroxamic Acid Reaction | Analytical Chemistry. Retrieved February 16, 2026.
  • SSERC. (n.d.). Hydrolysis of ethyl benzoate – Teacher's guide. Retrieved February 16, 2026.

Sources

Optimization

Technical Support Center: Handling &amp; Stability of Ethyl 2-chloro-3-fluorobenzoate

Status: Operational Ticket ID: T-ECFB-001 Assigned Specialist: Senior Application Scientist Last Updated: February 16, 2026 Executive Summary & Chemical Logic User Query: Why is my Ethyl 2-chloro-3-fluorobenzoate degradi...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket ID: T-ECFB-001 Assigned Specialist: Senior Application Scientist Last Updated: February 16, 2026

Executive Summary & Chemical Logic

User Query: Why is my Ethyl 2-chloro-3-fluorobenzoate degrading, and how do I handle it?

Technical Root Cause: Ethyl 2-chloro-3-fluorobenzoate is an activated ester . Unlike simple alkyl benzoates, the presence of halogen atoms on the benzene ring significantly alters its stability.

  • Electronic Activation: The Chlorine (at C2) and Fluorine (at C3) atoms are electron-withdrawing groups (EWGs). Through inductive effects (-I), they pull electron density away from the benzene ring, which in turn pulls density from the carbonyl carbon.

  • The Result: The carbonyl carbon becomes highly electrophilic (electron-poor), lowering the activation energy for nucleophilic attack by water (hydrolysis).

  • The Consequence: Even atmospheric moisture can hydrolyze the ester back into 2-chloro-3-fluorobenzoic acid (a solid precipitate) and ethanol , ruining stoichiometry in sensitive downstream applications like Grignard reactions or Pd-catalyzed couplings.

Operational Handling Protocols (SOPs)

Module A: Storage & Shelf-Life

Standard Operating Procedure for Long-Term Integrity

ParameterSpecificationTechnical Rationale
Temperature 2°C to 8°C (Refrigerated)Lowers kinetic energy, slowing the rate of spontaneous hydrolysis.
Atmosphere Argon or Nitrogen (Inert)Displaces atmospheric moisture. Argon is preferred (heavier than air).
Container Amber Glass + Parafilm/Teflon TapePrevents photodegradation (minor risk) and seals against humidity.
Desiccant Activated Molecular Sieves (3Å or 4Å)Optional: Can be added directly to the liquid ester if strictly anhydrous conditions are required.
Module B: Transfer & Usage

Scenario: You need to transfer the compound for a reaction.

If Liquid (Most common at RT):

  • Do not pour. Pouring introduces a large surface area to humid air.

  • Syringe Technique: Use an oven-dried glass syringe with a long needle.

  • Inert Blanket: Insert a nitrogen line into the source bottle before withdrawing liquid to prevent a vacuum that sucks in moist outside air.

If Solid/Slush (Low melting point):

  • Glovebox: Ideally, weigh out inside a nitrogen-filled glovebox.

  • Schlenk Technique: If a glovebox is unavailable, melt gently (if near MP) under inert gas and transfer as a liquid, or use a solid-addition funnel under positive nitrogen pressure.

Troubleshooting Guide (FAQs)

Q1: I see a white solid precipitate in my bottle of Ethyl 2-chloro-3-fluorobenzoate. Is it contaminated?

  • Diagnosis: Yes. This is likely 2-chloro-3-fluorobenzoic acid , the hydrolysis product. The ester is typically a liquid or low-melting solid soluble in organics, whereas the free acid is less soluble and has a higher melting point (~174°C).

  • Recovery:

    • Dissolve the mixture in dry Dichloromethane (DCM) or Ethyl Acetate.

    • Wash with cold, saturated Sodium Bicarbonate (NaHCO₃) solution. Note: The base will deprotonate the free acid into the water-soluble carboxylate salt.[1]

    • Separate the organic layer, dry over MgSO₄, and concentrate.

    • Validation: Check TLC. The acid spot (baseline/streaking) should be gone.

Q2: My Grignard reaction with this ester failed (low yield/no reaction). Why?

  • Root Cause: Moisture or Free Acid.

    • Moisture: Kills the Grignard reagent immediately.

    • Free Acid: If hydrolysis occurred, the acidic proton on the benzoic acid byproduct will quench 1 equivalent of your Grignard reagent immediately, releasing alkane gas and wasting your nucleophile.

  • Solution: Titrate the ester for water content (Karl Fischer) or pre-treat with activated molecular sieves for 24 hours before use.

Q3: Can I use Calcium Chloride (CaCl₂) to dry a solution of this ester?

  • Recommendation: Yes , but with caution.

  • Logic: CaCl₂ is a good desiccant for esters.[2] However, if your solution contains any residual alcohols (from hydrolysis), CaCl₂ can form complexes with them. Magnesium Sulfate (MgSO₄) is generally safer and faster for rapid drying of organic extracts.

Visualizing the Chemistry

Diagram 1: The Hydrolysis Threat & Prevention Workflow

This diagram illustrates the mechanistic pathway of degradation and the logic gates for prevention.

HydrolysisPathway Ester Ethyl 2-chloro-3-fluorobenzoate (Electrophilic Carbonyl) Intermediate Tetrahedral Intermediate Ester->Intermediate Slow Attack (+H2O) Water Atmospheric Moisture (Nucleophile) Water->Intermediate Products Degradation Products: 1. 2-chloro-3-fluorobenzoic acid (Solid) 2. Ethanol Intermediate->Products Collapse (Irreversible) Prevention PREVENTION STRATEGY: 1. Store under Argon 2. Use Molecular Sieves 3. Cold Storage Prevention->Ester Stabilizes Prevention->Water Blocks

Caption: Figure 1.[3] The hydrolytic degradation pathway driven by the electron-withdrawing effects of Cl and F substituents, and the interception points for prevention.

Diagram 2: Troubleshooting Decision Tree

Use this logic flow to recover valuable material if contamination is suspected.

Troubleshooting Start Issue: White Precipitate or Low Reaction Yield CheckTLC Step 1: Run TLC (Compare vs. Pure Ester) Start->CheckTLC Decision Is there a baseline spot or streak? CheckTLC->Decision Yes Diagnosis: Hydrolysis (Free Acid Present) Decision->Yes Yes No Diagnosis: Wet Solvent (Water only) Decision->No No Action1 Action: Base Wash (Sat. NaHCO3 wash -> Dry Organic Layer) Yes->Action1 Action2 Action: Desiccation (Add 4Å Mol. Sieves for 12h) No->Action2 Result Recovered Pure Ester Action1->Result Action2->Result

Caption: Figure 2. Step-by-step decision matrix for diagnosing and remediating moisture-related issues with halogenated benzoate esters.

References

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 10: Nucleophilic substitution at the carbonyl group).

  • Sigma-Aldrich (Merck). Drying Agents - Technical Bulletin. (General guidelines on desiccant compatibility with esters).

  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann. (Standard protocols for ester purification and drying).

  • Verhaar, H. J. M., et al. (1992).[4] Classifying environmental pollutants. (Discusses structure-activity relationships and stability of halogenated aromatics).

Sources

Troubleshooting

Technical Support Center: Separation of Ethyl 2-chloro-3-fluorobenzoate

Welcome to the technical support guide for the purification of Ethyl 2-chloro-3-fluorobenzoate. This resource is designed for researchers, chemists, and drug development professionals who are engaged in the synthesis and...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the purification of Ethyl 2-chloro-3-fluorobenzoate. This resource is designed for researchers, chemists, and drug development professionals who are engaged in the synthesis and purification of halogenated aromatic compounds. Here, we provide field-proven insights, troubleshooting guides, and detailed protocols to address the common challenges encountered when separating the target ester from its primary starting materials.

Overview of the Separation Challenge

Ethyl 2-chloro-3-fluorobenzoate is typically synthesized via the Fischer esterification of 2-chloro-3-fluorobenzoic acid with ethanol, using a strong acid catalyst like sulfuric acid (H₂SO₄).[1][2][3] The reaction is an equilibrium, meaning the final crude mixture will invariably contain the desired ester, unreacted starting materials (carboxylic acid and alcohol), water, and the acid catalyst.[1][2]

The primary purification challenge lies in the efficient removal of the unreacted 2-chloro-3-fluorobenzoic acid, which often has physical properties that can complicate simple separation methods.

Physical Properties of Key Compounds

A successful purification strategy relies on exploiting the differences in the physical and chemical properties of the components in the reaction mixture.

CompoundMolecular FormulaMolar Mass ( g/mol )Melting Point (°C)Boiling Point (°C)Solubility
Ethyl 2-chloro-3-fluorobenzoate C₉H₈ClFO₂202.61N/A (Likely liquid)Estimated >200Soluble in organic solvents (EtOAc, DCM)
2-chloro-3-fluorobenzoic acid C₇H₄ClFO₂174.56171 °C[4]N/ASparingly soluble in water, soluble in organic solvents
Ethanol C₂H₆O46.07-114 °C78.37 °CMiscible with water and organic solvents
Frequently Asked Questions (FAQs)

Q1: What are the primary impurities I need to remove after the synthesis?

The main impurities are the unreacted starting material, 2-chloro-3-fluorobenzoic acid, excess ethanol, and the acid catalyst (e.g., H₂SO₄). The carboxylic acid is the most critical impurity to remove as its polarity is similar enough to the ester to make simple distillation challenging, yet different enough to be targeted chemically.

Q2: What is the most effective initial step for purification?

The most effective initial step is a liquid-liquid extraction using a mild aqueous base.[5][6] This process, often called a "basic wash," selectively converts the acidic impurity (2-chloro-3-fluorobenzoic acid) into its water-soluble salt, allowing it to be easily separated from the organic layer containing your ester product.[7]

Q3: Why is a sodium bicarbonate (NaHCO₃) wash recommended over a stronger base like sodium hydroxide (NaOH)?

Sodium bicarbonate is a weak base, strong enough to deprotonate the carboxylic acid but generally not strong enough to hydrolyze (saponify) the desired ester product back to the carboxylic acid.[7][8] Using a strong base like NaOH significantly increases the risk of product loss through saponification, especially if the mixture is allowed to stand for an extended period.

Q4: My product is still contaminated with the starting acid after a basic wash. What should I do?

This indicates an incomplete acid-base extraction. See the troubleshooting guide below for detailed steps, but you may need to perform additional washes, increase the concentration of the basic solution, or ensure more vigorous mixing to facilitate the reaction.[8] If the acid persists, column chromatography is the next logical step.[9]

Q5: How can I efficiently remove the excess ethanol?

Ethanol has a high affinity for water. During the aqueous washes in the liquid-liquid extraction, the majority of the excess ethanol will partition into the aqueous layer. Any remaining traces can typically be removed along with the organic solvent using a rotary evaporator.

Q6: Is column chromatography necessary for this separation?

It may be. While a proper liquid-liquid extraction should remove the vast majority of the acidic starting material, column chromatography is an excellent secondary purification step to remove any residual acid and other minor, non-polar byproducts.[10] It separates compounds based on their polarity, and the slight polarity difference between the ester and the carboxylic acid is usually sufficient for good separation on silica gel.[8]

Troubleshooting Guides
Issue 1: An Emulsion Forms During Liquid-Liquid Extraction
Possible Cause Recommended Solution
Overly vigorous shaking: Shaking the separatory funnel too aggressively can create a stable suspension of fine droplets that are slow to separate.Action: Invert the funnel gently and swirl rather than shaking violently.[7] Recovery: If an emulsion has formed, allow the funnel to stand undisturbed for a longer period. Gently swirling the funnel can help coalesce the droplets. Adding a saturated aqueous solution of sodium chloride (brine) can help break the emulsion by increasing the polarity and density of the aqueous phase, forcing a separation.[11]
High concentration of crude product: A very concentrated organic layer can increase viscosity and promote emulsion formation.Action: Dilute the organic layer with more of the extraction solvent (e.g., ethyl acetate) before performing the wash.
Issue 2: Starting Carboxylic Acid is Still Present After Extraction
Possible Cause Recommended Solution
Insufficient Base: Not enough moles of the basic reagent were used to neutralize all the carboxylic acid and the acid catalyst.Action: Perform additional washes with the saturated NaHCO₃ solution. Typically, 2-3 washes are sufficient. Monitor the separation using Thin Layer Chromatography (TLC) to confirm the absence of the starting acid in the organic layer.
Inefficient Mixing: The two liquid phases were not mixed adequately, preventing the acid-base reaction from going to completion.Action: Ensure thorough (but gentle) mixing between the organic and aqueous layers. Allow sufficient contact time for the reaction to occur. Vent the separatory funnel frequently, as the reaction between NaHCO₃ and acid produces CO₂ gas, which will build up pressure.[7]
Product Hydrolysis: If a strong base (like NaOH) was used, some of the desired ester may have been hydrolyzed back into the starting carboxylic acid.Action: Stick to milder bases like sodium bicarbonate or sodium carbonate. If you suspect hydrolysis has occurred, re-extract the organic layer to remove the newly formed acid.
Issue 3: Low Product Yield After Purification
Possible Cause Recommended Solution
Product Loss in Aqueous Layers: The ester, while primarily non-polar, may have some minor solubility in the aqueous wash solutions, leading to loss with each extraction.Action: Minimize the number of washes necessary for purification. After separating the aqueous layer, you can perform a "back-extraction" by washing the combined aqueous layers with a fresh portion of the organic solvent to recover any dissolved product.
Product Hydrolysis (Saponification): As mentioned, using a base that is too strong or allowing prolonged contact time can destroy the product.Action: Use the mildest effective base (NaHCO₃) and work efficiently. Do not let the reaction mixture sit in the basic solution for extended periods.
Loss during Solvent Removal: Aggressive rotary evaporation (high temperature, very low pressure) can cause the product to evaporate if it has a relatively low boiling point.Action: Remove the solvent under reduced pressure at a moderate temperature (e.g., 40°C water bath). Once the bulk of the solvent is gone, do not leave the flask on the rotary evaporator for an excessive amount of time.
Detailed Experimental Protocols
Protocol 1: Purification by Liquid-Liquid Extraction

This protocol assumes the reaction was performed in a solvent like ethyl acetate or that the crude reaction mixture has been diluted with one.

  • Transfer: Transfer the crude reaction mixture to a separatory funnel of an appropriate size. If the reaction was run neat or in ethanol, dilute the mixture with 2-3 volumes of an organic solvent like ethyl acetate or diethyl ether.

  • First Wash (Base): Add an equal volume of a saturated aqueous sodium bicarbonate (NaHCO₃) solution to the separatory funnel.

  • Mix & Vent: Stopper the funnel, invert it, and open the stopcock to vent any pressure buildup. Close the stopcock and mix the layers by gently inverting the funnel 5-10 times. Vent frequently to release the CO₂ gas produced.[7]

  • Separate: Place the funnel in a ring stand and allow the layers to fully separate. Drain the lower aqueous layer.

  • Repeat Wash: Repeat steps 2-4 two more times. After the final wash, check a spot of the organic layer by TLC against a standard of the starting acid to ensure it has been completely removed.

  • Brine Wash: Add an equal volume of saturated aqueous sodium chloride (brine) solution to the organic layer. Mix gently and separate the layers. This wash helps to remove any remaining water and break up minor emulsions.[11]

  • Dry: Drain the organic layer into an Erlenmeyer flask. Add a suitable drying agent, such as anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), until the agent no longer clumps together.

  • Filter & Concentrate: Filter the dried organic solution to remove the drying agent. Remove the solvent using a rotary evaporator to yield the crude, acid-free Ethyl 2-chloro-3-fluorobenzoate.

Protocol 2: Purification by Column Chromatography

This is an optional step if TLC analysis of the product from Protocol 1 still shows impurities.

  • Select Eluent: Using TLC, determine a suitable solvent system (eluent). A good starting point for esters is a mixture of hexane and ethyl acetate. Aim for an Rf value of ~0.3 for the desired product. A typical starting ratio might be 95:5 or 90:10 hexane:ethyl acetate.

  • Pack Column: Pack a chromatography column with silica gel using the chosen eluent. Ensure the silica bed is uniform and free of cracks or air bubbles.[10]

  • Load Sample: Dissolve the crude product in a minimal amount of the eluent or a less polar solvent like dichloromethane. Carefully add the sample to the top of the silica gel.

  • Elute: Add the eluent to the top of the column and apply gentle air pressure (flash chromatography) to push the solvent through the silica. The less polar ester product will travel down the column faster than any remaining polar carboxylic acid.[8]

  • Collect Fractions: Collect the eluting solvent in a series of test tubes or flasks.

  • Analyze Fractions: Spot each fraction on a TLC plate to determine which ones contain the pure product.

  • Combine & Concentrate: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the final, purified Ethyl 2-chloro-3-fluorobenzoate.

Visual Workflows
Overall Purification Strategy

The following diagram outlines the standard workflow for purifying Ethyl 2-chloro-3-fluorobenzoate after synthesis.

PurificationWorkflow Figure 1: General Purification Workflow start Crude Reaction Mixture (Ester, Acid, Alcohol, Catalyst) lle Liquid-Liquid Extraction (Saturated NaHCO₃ Wash) start->lle brine Brine Wash (Saturated NaCl) lle->brine waste Aqueous Waste (Acid Salt, Alcohol) lle->waste dry Dry Organic Layer (Anhydrous MgSO₄ or Na₂SO₄) brine->dry filter Filter and Concentrate (Rotary Evaporation) dry->filter check_purity Check Purity (TLC, NMR) filter->check_purity column Column Chromatography (Silica Gel) check_purity->column Impurities Detected final_product Pure Ethyl 2-chloro-3-fluorobenzoate check_purity->final_product Purity ≥ 98% column->final_product

Caption: General Purification Workflow

Troubleshooting Decision Tree for Acid Removal

Use this decision tree if you detect the starting carboxylic acid in your product after the initial work-up.

TroubleshootingTree Figure 2: Troubleshooting Acid Contamination start Analyze Product by TLC acid_spot Is starting acid spot visible? start->acid_spot no_acid Purification Successful acid_spot->no_acid No more_washes Perform 1-2 Additional Saturated NaHCO₃ Washes acid_spot->more_washes Yes recheck Re-analyze by TLC more_washes->recheck still_acid Is acid still present? recheck->still_acid still_acid->no_acid No chromatography Proceed to Column Chromatography still_acid->chromatography Yes

Caption: Troubleshooting Acid Contamination

References
  • Chempedia. (n.d.). General procedures for the purification of Esters. LookChem. Retrieved from [Link]

  • LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Chemistry LibreTexts. Retrieved from [Link]

  • MySkinRecipes. (n.d.). 2-Chloro-3-fluorobenzoic acid. Retrieved from [Link]

  • Google Patents. (n.d.). WO2015040298A2 - Liquid-liquid extraction method for the production of acrylic esters.
  • Google Patents. (n.d.). US4250328A - Method for separation of an ester from a reaction mixture.
  • Wikipedia. (n.d.). Liquid–liquid extraction. Retrieved from [Link]

  • Doyle, J. R., et al. (1996). Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography. Journal of Chromatography B: Biomedical Applications, 675(2), 189-196. Retrieved from [Link]

  • Google Patents. (n.d.). US4205182A - Process for preparing ethyl esters of aliphatic carboxylic acids.
  • UTMB Research Experts. (1996, January 26). Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography. Retrieved from [Link]

  • Chemguide. (n.d.). esterification - alcohols and carboxylic acids. Retrieved from [Link]

  • ResearchGate. (2020, January 6). How to separate ester from carboxylic acid by using chromatography? Retrieved from [Link]

  • Phenomenex. (2025, May 23). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. Retrieved from [Link]

  • MDPI. (n.d.). Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids: Implications on Chemical Properties. Retrieved from [Link]

  • YouTube. (2014, February 16). Esters 4. Organic Preparation & Purification of an Ester. Retrieved from [Link]

  • SIELC Technologies. (n.d.). Separation of 2,4-D-ethyl ester on Newcrom R1 HPLC column. Retrieved from [Link]

  • LibreTexts. (2022, October 4). 7.6: Solvent Partitioning (Liquid-Liquid Extraction). Chemistry LibreTexts. Retrieved from [Link]

  • Reddit. (2019, April 18). Isolation of a Carboxylic acid. r/chemhelp. Retrieved from [Link]

  • Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

  • Google Patents. (n.d.). US4521595A - Process for the purification of esters.
  • Chemistry Solutions. (n.d.). Rowan College at Burlington County CHE 241 Lab 2: Recrystallization. Retrieved from [Link]

  • Unknown Source. (n.d.).
  • Master Organic Chemistry. (2022, November 16). Fischer Esterification. Retrieved from [Link]

  • YouTube. (2024, April 3). Fischer Esterification | Mechanism + Easy TRICK! Retrieved from [Link]

  • Reddit. (2025, May 23). How do I recrystallize this product? r/chemistry. Retrieved from [Link]

  • Quora. (2019, August 7). How to purification unsaturated fatty acids by flash column chromatography, and how can I collect the fractions when the samples are not colored. Retrieved from [Link]

  • Unknown Source. (n.d.).
  • ChemUniverse. (n.d.). ETHYL 3-CHLORO-2-FLUOROBENZOATE. Retrieved from [Link]

  • Google Patents. (n.d.). CN103073418A - Preparation method of 2-fluoro-3-chlorobenzoic acid.
  • OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of Ethyl-2-chlorobenzoate (CAS 7335-25-3). Retrieved from [Link]

  • YouTube. (2010, February 4). Recrystallization | MIT Digital Lab Techniques Manual. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

  • ResearchGate. (n.d.). RECRYSTALLIZATION. Retrieved from [Link]

  • LibreTexts. (2023, January 22). Fischer Esterification. Chemistry LibreTexts. Retrieved from [Link]

  • ResearchGate. (2019, February 16). how to synthesis ethyl 4-bromo-3,5-diethoxy-2-fluorobenzoate? Retrieved from [Link]

  • NIST. (n.d.). Ethyl-2-chlorobenzoate. NIST WebBook. Retrieved from [Link]

  • Google Patents. (n.d.). CN102001913B - Method for synthesizing 2-chloro-3-fluorobromobenzene.

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: 1H NMR Analysis of Ethyl 2-chloro-3-fluorobenzoate vs. Regioisomers

Topic: 1H NMR Spectrum Analysis of Ethyl 2-chloro-3-fluorobenzoate Content Type: Publish Comparison Guide Executive Summary This guide provides a technical analysis of the 1H NMR spectrum of Ethyl 2-chloro-3-fluorobenzoa...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 1H NMR Spectrum Analysis of Ethyl 2-chloro-3-fluorobenzoate Content Type: Publish Comparison Guide

Executive Summary

This guide provides a technical analysis of the 1H NMR spectrum of Ethyl 2-chloro-3-fluorobenzoate , a critical intermediate in the synthesis of fluorinated pharmaceuticals. In drug development, the precise positioning of fluorine atoms is pivotal for metabolic stability and binding affinity.[1] Consequently, distinguishing the 2-chloro-3-fluoro target from its common regioisomeric impurity, Ethyl 2-chloro-4-fluorobenzoate , is a mandatory Quality Control (QC) checkpoint.

This document outlines the specific spectral fingerprints required to validate the substitution pattern, utilizing scalar coupling constants (


) as the primary method of verification.
Structural Context & Analysis Strategy

The core challenge in analyzing this molecule is not merely assigning protons, but proving the 2,3-substitution pattern against the thermodynamically stable 2,4-isomer .

  • Target Molecule: Ethyl 2-chloro-3-fluorobenzoate (Cl at C2, F at C3).

  • Primary Impurity: Ethyl 2-chloro-4-fluorobenzoate (Cl at C2, F at C4).

The "Smoking Gun" Differentiator: The distinguishing feature lies in the


 coupling constants .[1] Fluorine-19 is spin-active (I=1/2) and couples strongly with protons.[1] The magnitude of this coupling depends on the distance (bond count) between the nuclei:
  • 
    :  8.0 – 11.0 Hz (Strong splitting)
    
  • 
    :  5.0 – 7.0 Hz (Moderate splitting)
    
  • 
    :  0 – 2.0 Hz (Weak/Negligible splitting)
    
Logical Verification Workflow

The following decision tree illustrates the logic used to confirm the regioisomer identity based on H-F coupling.

Regioisomer_Check Start Acquire 1H NMR Spectrum EthylCheck Verify Ethyl Group (Triplet ~1.4 ppm, Quartet ~4.4 ppm) Start->EthylCheck AromaticZone Analyze Aromatic Region (7.0 - 8.0 ppm) EthylCheck->AromaticZone CheckH5 Identify Proton H5 (Between two other protons) AromaticZone->CheckH5 CouplingCheck Measure J(H-F) for H5 CheckH5->CouplingCheck Result3F J ~ 5-6 Hz (Meta Coupling) CONFIRMED: 3-Fluoro Isomer CouplingCheck->Result3F Moderate Splitting Result4F J ~ 8-10 Hz (Ortho Coupling) REJECT: 4-Fluoro Isomer CouplingCheck->Result4F Large Splitting

Figure 1: Logic flow for distinguishing 3-fluoro and 4-fluoro regioisomers via NMR coupling analysis.

Experimental Protocol

To ensure resolution of the fine fluorine coupling, the following acquisition parameters are recommended.

Sample Preparation:

  • Solvent: Dissolve 10-15 mg of sample in 0.6 mL CDCl₃ (Chloroform-d).

    • Note: CDCl₃ is preferred over DMSO-d₆ for this ester to prevent viscosity broadening, ensuring sharp resolution of the hyperfine fluorine splitting.[1]

  • Tube: Use a high-quality 5mm NMR tube (Wilmad 507-PP or equivalent) to minimize shimming errors.

  • Reference: Calibrate spectrum to residual CHCl₃ at 7.26 ppm .

Instrument Parameters (400 MHz or higher):

  • Pulse Sequence: Standard 1H zg30.

  • Spectral Width: 12-14 ppm (to capture acidic protons if hydrolysis occurs).[1]

  • Scans (NS): 16 (sufficient for >10 mg sample).[1]

  • Acquisition Time (AQ): > 3.0 seconds (Critical for resolving small

    
     values).
    
  • Relaxation Delay (D1): 1.0 second.

Spectral Data Comparison

The table below contrasts the theoretical/observed shifts of the target molecule against its primary regioisomer.

Table 1: Comparative Chemical Shifts & Splitting Patterns
FeatureTarget: Ethyl 2-chloro-3-fluorobenzoate Alternative: Ethyl 2-chloro-4-fluorobenzoate
Ethyl -CH₃ 1.41 ppm (Triplet,

Hz)
1.40 ppm (Triplet,

Hz)
Ethyl -CH₂- 4.42 ppm (Quartet,

Hz)
4.39 ppm (Quartet,

Hz)
Aromatic H4 ~7.35 ppm (Multiplet) Ortho to F (

Hz)
Absent (Substituted by F)
Aromatic H5 ~7.45 ppm (Td or Ddd) Meta to F (

Hz)
~7.00 ppm (Td) Ortho to F (

Hz)
Aromatic H6 ~7.75 ppm (Dd) Para to F (

Hz)
~7.90 ppm (Dd) Meta to F (

Hz)
Aromatic H3 Absent (Substituted by F)~7.15 ppm (Dd) Ortho to F (

Hz)

Critical Insight: In the 3-fluoro target, the proton at position 5 (H5) is meta to the fluorine, resulting in a smaller coupling constant (~5-6 Hz). In the 4-fluoro alternative, H5 is ortho to the fluorine, resulting in a significantly larger splitting (~8-10 Hz). This difference is the most reliable metric for identification.[1]

Detailed Signal Assignment (Target Molecule)

Molecule: Ethyl 2-chloro-3-fluorobenzoate Solvent: CDCl₃

1. The Ethyl Ester Anchor (


 1.0 - 4.5 ppm) 
These signals confirm the integrity of the ester functionality.[1]
  • 
     1.41 (3H, t, 
    
    
    
    Hz):
    Methyl group (-CH₃).
  • 
     4.42 (2H, q, 
    
    
    
    Hz):
    Methylene group (-O-CH₂-). The chemical shift is characteristically deshielded due to the electronegative oxygen.[1]

2. The Aromatic Region (


 7.2 - 8.0 ppm) 
The benzene ring contains three protons (H4, H5, H6). Their splitting is complex due to the superposition of H-H coupling (

Hz) and H-F coupling.[1]
  • H4 (

    
     ~7.30 - 7.40 ppm): 
    
    • Located ortho to Fluorine and meta to Chlorine.[1]

    • Pattern: Doublet of Doublets (dd) or Multiplet.

    • Coupling: Large

      
       (~9-10 Hz) + 
      
      
      
      (~8 Hz).
    • Appearance: This signal often appears as a wide "pseudo-triplet" or complex multiplet due to the similar magnitude of ortho-H and ortho-F couplings.[1]

  • H5 (

    
     ~7.40 - 7.50 ppm): 
    
    • Located meta to Fluorine and para to Chlorine.[1]

    • Pattern: Triplet of doublets (td) or ddd.

    • Coupling:

      
       (~8 Hz) + 
      
      
      
      (~8 Hz) +
      
      
      (~5.5 Hz).
    • Appearance: This proton is unique because it has two ortho-proton neighbors.[1] The additional coupling to the meta-fluorine splits the standard triplet into a more complex pattern.[1]

  • H6 (

    
     ~7.70 - 7.80 ppm): 
    
    • Located ortho to the Carbonyl (ester) group, which is strongly deshielding (anisotropic effect).

    • Pattern: Doublet (d) or fine Doublet of Doublets (dd).

    • Coupling:

      
       (~8 Hz) + 
      
      
      
      (Para, < 2 Hz).
    • Appearance: This is the most downfield signal (highest ppm).[1] It usually appears as a clean doublet because the para-fluorine coupling is often too small to resolve clearly on standard 300/400 MHz instruments.[1]

References
  • Royal Society of Chemistry (RSC) . Supplementary Information: Synthesis and NMR data of halogenated benzoic acids. Retrieved from .[1]

  • National Institutes of Health (NIH) - PubChem . 2-Chloro-4-fluorobenzoic acid Spectral Data. Retrieved from .[1]

  • Santa Cruz Biotechnology . Ethyl 2-chloro-4-fluorobenzoate Product Data. Retrieved from .[1]

  • Reich, H. J. . WinPLT NMR Coupling Constants: Fluorine-Proton Couplings. University of Wisconsin-Madison. Retrieved from .[1]

Sources

Comparative

A Comparative Guide to the ¹⁹F NMR Chemical Shift of Ethyl 2-chloro-3-fluorobenzoate

Introduction Fluorine-19 (¹⁹F) Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone analytical technique in modern chemical and pharmaceutical sciences.[1] Its high sensitivity, the 100% natural abundance of th...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Fluorine-19 (¹⁹F) Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone analytical technique in modern chemical and pharmaceutical sciences.[1] Its high sensitivity, the 100% natural abundance of the ¹⁹F isotope, and a vast chemical shift dispersion range make it an exceptionally powerful tool for structural elucidation, reaction monitoring, and studying molecular interactions.[2][3] The ¹⁹F chemical shift is exquisitely sensitive to the local electronic environment, providing a detailed fingerprint of a molecule's structure.[4]

Core Principles: Why ¹⁹F Chemical Shifts Are So Informative

Unlike ¹H NMR, where the chemical shift range is relatively narrow, ¹⁹F NMR chemical shifts can span over 800 ppm.[2][5] This broad range is primarily due to the significant contribution of the paramagnetic shielding term, which is highly dependent on the electronic structure immediately surrounding the fluorine nucleus.[5] Consequently, even subtle changes in substituent patterns on an aromatic ring can induce large, easily measurable changes in the ¹⁹F chemical shift.

Key factors influencing the ¹⁹F chemical shift in aromatic systems include:

  • Inductive Effects (-I/+I): The withdrawal or donation of electron density through sigma bonds.

  • Resonance/Mesomeric Effects (-M/+M): The delocalization of electrons through the pi system.

  • Solvent Effects: Intermolecular interactions with the solvent can alter the electronic environment.[6]

  • Steric Effects: Through-space interactions that can distort geometry and affect electronic shielding.

Deconstruction and Comparative Analysis

To predict the ¹⁹F chemical shift of Ethyl 2-chloro-3-fluorobenzoate, we will deconstruct the molecule and evaluate the additive effects of its substituents, starting from the parent fluorobenzene.

Workflow for Chemical Shift Prediction

The logical flow for estimating the chemical shift involves a stepwise addition of substituents to a baseline compound and analyzing the resulting perturbations.

G cluster_0 Prediction Pathway A Fluorobenzene (Baseline) δ ≈ -113.1 ppm B Ethyl 3-fluorobenzoate (Meta-ester effect) δ ≈ -111.9 ppm A->B + COOEt (meta) (Deshielding) D Ethyl 2-chloro-3-fluorobenzoate (Predicted Target) δ ≈ -110 to -115 ppm B->D + Cl (ortho) (Complex Shielding/Deshielding) C 1-Chloro-2-fluorobenzene (Ortho-chloro effect) δ ≈ -138.8 ppm (Illustrative Ortho Effect)

Caption: Predictive workflow for estimating the ¹⁹F chemical shift.

Comparative Data Table

The following table summarizes the experimental ¹⁹F NMR chemical shifts of structurally related compounds, which form the basis for our prediction. All shifts are referenced relative to CFCl₃ (0 ppm).

Compound NameStructureSubstituent Effects on FluorineExperimental ¹⁹F Chemical Shift (δ, ppm)Reference
FluorobenzeneC₆H₅FBaseline-113.15[7]
3-Fluorobenzoic acid3-FC₆H₄COOHMeta -COOH: Electron-withdrawing (-I, -M) causes deshielding (downfield shift).-111.9 (in Acetone-d₆)[8]
1-Chloro-2-fluorobenzene2-ClC₆H₄FOrtho -Cl: Inductively withdrawing (-I), resonance donating (+M). The net effect is typically shielding.-138.8Alfa Aesar MSDS
Ethyl 2-chloro-3-fluorobenzoate 2-Cl, 3-F C₆H₃COOEt Meta -COOEt: Deshielding. Ortho -Cl: Shielding. The two effects are competing.Predicted: -110 to -115 N/A
Analysis of Substituent Contributions
  • Baseline - Fluorobenzene: The ¹⁹F chemical shift of unsubstituted fluorobenzene is approximately -113.15 ppm .[7] This serves as our fundamental reference point.

  • Effect of the meta-Ethyl Ester Group (-COOEt): The ethyl ester group is strongly electron-withdrawing through both induction (-I effect) and resonance (-M effect). When placed meta to the fluorine, its influence is primarily inductive. This withdrawal of electron density from the aromatic ring deshields the fluorine nucleus, causing a downfield shift (to a less negative value). As seen with 3-fluorobenzoic acid (a close proxy), the shift moves from -113.15 ppm to approximately -111.9 ppm , a downfield shift of ~1.25 ppm.[8]

  • Effect of the ortho-Chlorine (-Cl): The effect of an ortho-halogen is more complex. Chlorine is inductively electron-withdrawing (-I) but is a weak resonance donor (+M) due to its lone pairs. For fluorine, the resonance effect of a halogen from the ortho position often leads to a net shielding (upfield shift). For instance, the shift of 1-chloro-2-fluorobenzene is significantly upfield compared to fluorobenzene. However, in our target molecule, the chlorine is ortho to the fluorine but also ortho to the bulky ester group. This can lead to steric interactions that may force the ester group out of the plane of the ring, altering its resonance effect and influencing the fluorine's electronic environment in a non-additive manner.

Prediction for Ethyl 2-chloro-3-fluorobenzoate

Based on the analysis, we have two competing effects:

  • The meta-ester group causes a downfield shift (deshielding).

  • The ortho-chlorine is expected to cause an upfield shift (shielding).

The deshielding effect of a meta-ester group is generally modest. The shielding from an ortho-chlorine can be more substantial. However, the exact balance is difficult to predict without computational modeling or experimental data. The two effects will likely counteract each other to some extent. Starting from the -111.9 ppm of the 3-fluoroester system, the ortho-chlorine will shift this value upfield. A reasonable prediction places the chemical shift for Ethyl 2-chloro-3-fluorobenzoate in the range of -110 to -115 ppm . This estimation acknowledges the competing electronic contributions, with the final value likely being close to that of fluorobenzene itself, as the two substituent effects partially cancel each other out.

Standardized Protocol for Experimental Verification

To validate this prediction, the following experimental protocol is recommended. This self-validating system ensures reproducibility and accuracy.

Objective: To acquire a quantitative and high-resolution ¹⁹F NMR spectrum of Ethyl 2-chloro-3-fluorobenzoate.

Materials:

  • Ethyl 2-chloro-3-fluorobenzoate (~15-20 mg)

  • Deuterated Chloroform (CDCl₃, 0.6 mL)

  • Internal Standard: Hexafluorobenzene (C₆F₆, 1% v/v) or Trifluorotoluene (C₆H₅CF₃)

  • 5 mm NMR Tube

Experimental Workflow Diagram

G cluster_prep Sample Preparation cluster_acq NMR Acquisition cluster_proc Data Processing prep1 Weigh ~15 mg of Analyte prep2 Add 0.6 mL CDCl3 prep1->prep2 prep3 Add Internal Standard (e.g., C6F6, δ ≈ -164.9 ppm) prep2->prep3 prep4 Vortex to Dissolve prep3->prep4 acq1 Insert Sample into Spectrometer prep4->acq1 acq2 Lock & Shim acq1->acq2 acq3 Set Up ¹⁹F Experiment (Inverse-gated ¹H decoupling) acq2->acq3 acq4 Acquire Data (32 scans, D1=5s) acq3->acq4 proc1 Fourier Transform acq4->proc1 proc2 Phase Correction proc1->proc2 proc3 Baseline Correction proc2->proc3 proc4 Reference Spectrum to Internal Standard proc3->proc4

Caption: Standard Operating Procedure for ¹⁹F NMR analysis.

Step-by-Step Methodology:

  • Sample Preparation:

    • Accurately weigh 15-20 mg of Ethyl 2-chloro-3-fluorobenzoate directly into a clean, dry 5 mm NMR tube.

    • Add 0.6 mL of CDCl₃.

    • Add a precise amount of an internal reference standard. Hexafluorobenzene (C₆F₆, δ = -164.9 ppm) is an excellent choice due to its sharp singlet and location in a typically uncongested spectral region.[9]

    • Cap the tube and vortex gently until the sample is fully dissolved.

  • Instrument Setup (Example: 500 MHz Spectrometer):

    • Insert the sample into the magnet.

    • Lock onto the deuterium signal of CDCl₃ and perform automated or manual shimming to optimize magnetic field homogeneity.

    • Tune and match the ¹⁹F channel on the NMR probe.

  • Acquisition Parameters:

    • Experiment: A standard 1D fluorine experiment with inverse-gated proton decoupling (zgig pulse program family on Bruker systems). This provides a sharp singlet for the fluorine signal (if no other fluorine atoms are present) while preventing NOE distortions, ensuring accurate integration.

    • Spectral Width: Set a wide spectral width (e.g., -200 ppm to -50 ppm) to ensure all signals, including the reference, are captured.

    • Transmitter Offset (O1P): Center the spectral window around the expected region (e.g., -120 ppm).

    • Acquisition Time (AQ): ≥ 2 seconds for high resolution.

    • Relaxation Delay (D1): 5 seconds to allow for full relaxation of the ¹⁹F nucleus, crucial for quantitative analysis.

    • Number of Scans (NS): 16 to 64 scans, depending on sample concentration.

  • Data Processing:

    • Apply an exponential multiplication (line broadening of 0.3-0.5 Hz) to improve the signal-to-noise ratio.

    • Perform Fourier transformation.

    • Carefully phase the spectrum manually.

    • Apply a baseline correction algorithm.

    • Calibrate the chemical shift axis by setting the peak for the internal standard (C₆F₆) to -164.9 ppm.

    • Integrate the signal of interest.

Conclusion

By systematically evaluating the electronic contributions of the chloro and ethyl ester substituents relative to a fluorobenzene baseline, we predict the ¹⁹F NMR chemical shift of Ethyl 2-chloro-3-fluorobenzoate to be in the -110 to -115 ppm range. This analysis demonstrates a powerful, logic-based approach for understanding and predicting spectroscopic properties in the absence of direct experimental data. The competing deshielding effect of the meta-ester group and the shielding effect of the ortho-chlorine are key to this interpretation. For drug development professionals and synthetic chemists, this comparative methodology serves as a robust tool for confirming molecular structures and for designing new fluorinated molecules with tailored properties. The provided experimental protocol ensures that this prediction can be rigorously and reliably tested.

References

  • Saunders, C., Khaled, M.B., Weaver, J.D., & Tantillo, D.J. (2018). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry, 83(6), 3220–3225. [Link]

  • Wenzel, T.J. (2018). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. Journal of Organic Chemistry. [Link] [Note: The provided link in the grounding data appears mismatched to the publication content. The primary citation (1) is the correct source.]

  • Wikipedia. (2023). Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]

  • Di Salvo, M. L., D'Ambrosio, K., & Contestabile, R. (2018). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. Journal of Organic Chemistry. [Link] [Note: The provided link in the grounding data appears mismatched to the publication content. The primary citation (1) is the correct source.]

  • Jacobs, I. E., & Moule, A. J. (2017). Principles and Topical Applications of 19F NMR Spectrometry. ResearchGate. [Link]

  • Penner, P., et al. (2023). QM Assisted ML for 19F NMR Chemical Shift Prediction. ChemRxiv. [Link]

  • Frieden, C. Laboratory. Fluorine Chemical Shift Database. Washington University School of Medicine. [Link]

  • Gerig, J. T. (2003). Fluorine NMR. Encyclopedia of Physical Science and Technology. [Link]

  • Anasazi Instruments. Active Nuclei Fluorine-19 NMR Spectroscopy. [Link]

  • UC Santa Barbara, NMR Facility. 19F Chemical Shifts and Coupling Constants. [Link]

  • Lehigh University. 19F NMR Spectral Database. [Link]

  • Nishina, Y., et al. (1993). 19F-NMR study on the interaction of fluorobenzoate with porcine kidney D-amino acid oxidase. PubMed. [Link]

  • Zhurakov, I., et al. (2025). A Quest for Effective 19F NMR Spectra Modeling: What Brings a Good Balance Between Accuracy and Computational Cost in Fluorine Chemical Shift Calculations?. MDPI. [Link]

  • University of Wisconsin-Madison. 19F NMR Reference Standards. [Link]

  • AZoM. (2017). Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. [Link]

  • ResearchGate. (2014). 19 F NMR chemical shifts (parts per million) of derivatives of model compounds. [Link]

  • Angulo, J., & Cerdan, S. (2021). 19F NMR as a tool in chemical biology. PMC - NIH. [Link]

  • Boersma, F. G. H., et al. (2004). A 19F NMR study of fluorobenzoate biodegradation by Sphingomonas sp. HB-1. FEMS Microbiology Letters. [Link]

  • Wiley-VCH. (2023). 1,2-Difluorobenzene - Optional[19F NMR] - Chemical Shifts - SpectraBase. [Link] [Note: The provided link in the grounding data is for a different compound, but illustrates the availability of such data.]

  • Dovepress. (2013). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. [Link]

Sources

Validation

A Comparative Guide to the FTIR Spectrum of Ethyl 2-chloro-3-fluorobenzoate

For researchers and professionals in drug development and chemical synthesis, the precise structural confirmation of novel or modified compounds is a cornerstone of rigorous scientific practice. Ethyl 2-chloro-3-fluorobe...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development and chemical synthesis, the precise structural confirmation of novel or modified compounds is a cornerstone of rigorous scientific practice. Ethyl 2-chloro-3-fluorobenzoate, a halogenated aromatic ester, presents a unique spectroscopic fingerprint. Fourier-Transform Infrared (FTIR) spectroscopy is an indispensable first-line technique for verifying its synthesis and purity by identifying its key functional groups and probing the electronic effects of its substituents.

This guide provides an in-depth interpretation of the FTIR spectrum of Ethyl 2-chloro-3-fluorobenzoate. Moving beyond a simple peak list, we will dissect the spectrum in comparison to its parent compound, ethyl benzoate, to provide a clear, experimentally grounded understanding of how halogen substitution patterns modulate vibrational frequencies.

Molecular Structure and Predicted Vibrational Modes

The structure of Ethyl 2-chloro-3-fluorobenzoate incorporates several key functional groups, each with characteristic vibrational modes that absorb infrared radiation at specific frequencies. Understanding these individual components is the first step in spectral interpretation.[1][2][3]

dot graph "molecular_structure" { layout=neato; node [shape=plaintext, fontsize=12]; edge [fontsize=10];

// Benzene Ring C1 [label="C", pos="0,1.2!"]; C2 [label="C", pos="-1.04,0.6!"]; C3 [label="C", pos="-1.04,-0.6!"]; C4 [label="C", pos="0,-1.2!"]; C5 [label="C", pos="1.04,-0.6!"]; C6 [label="C", pos="1.04,0.6!"]; C1 -- C2 -- C3 -- C4 -- C5 -- C6 -- C1;

// Aromatic hydrogens and substituents C3 -- F [label="F", pos="-1.8,-1.0!"]; C4 -- H4 [label="H", pos="0,-2.0!"]; C5 -- H5 [label="H", pos="1.8,-1.0!"]; C6 -- H6 [label="H", pos="1.8,1.0!"]; C2 -- Cl [label="Cl", pos="-1.8,1.0!"];

// Ester group C1 -- C7 [label="C", pos="0,2.2!"]; C7 -- O1 [label="O", pos="-0.5,3.0!", style=filled, fillcolor="#EA4335"]; C7 -- O2 [label="O", pos="0.5,3.0!", style=filled, fillcolor="#EA4335"]; O2 -- C8 [label="C", pos="1.0,4.0!"]; C8 -- H7 [label="H", pos="0.5,4.5!"]; C8 -- H8 [label="H", pos="1.5,4.5!"]; C8 -- C9 [label="C", pos="1.5,3.0!"]; C9 -- H9 [label="H", pos="1.0,2.5!"]; C9 -- H10 [label="H", pos="2.0,2.5!"]; C9 -- H11 [label="H", pos="2.0,3.5!"];

// Double bond for carbonyl C7 -- O1 [penwidth=3]; } Figure 1: Molecular Structure of Ethyl 2-chloro-3-fluorobenzoate.

The primary vibrational modes we anticipate are:

  • C=O Stretch: From the ester carbonyl group.

  • C-O Stretches: From the ester linkage.

  • Aromatic C=C Stretches: From the benzene ring.

  • C-H Stretches: Both aromatic (sp2) and aliphatic (sp3).

  • C-Cl and C-F Stretches: From the halogen substituents.

  • Aromatic C-H Bends: Out-of-plane bends that are highly informative of the substitution pattern.

Comparative Spectral Analysis: The Influence of Halogenation

To truly understand the spectrum of Ethyl 2-chloro-3-fluorobenzoate, it is instructive to compare its expected peak positions with those of the simpler, well-characterized molecule, Ethyl Benzoate.[4][5] The electron-withdrawing effects of the chlorine and fluorine atoms are expected to cause predictable shifts in the vibrational frequencies of adjacent bonds.

Functional GroupVibration TypeEthyl Benzoate (cm⁻¹)[4][6]Ethyl 2-chloro-3-fluorobenzoate (Predicted, cm⁻¹)Rationale for Predicted Shift
Ester Carbonyl C=O Stretch~1726~1735 - 1745 The ortho-chloro and meta-fluoro groups are strongly electron-withdrawing. This inductive effect pulls electron density away from the carbonyl group, strengthening the C=O double bond and shifting its stretching frequency to a higher wavenumber.[7]
Ester Linkage C-O Stretch~1275 & ~1110~1280 - 1300 & ~1100 - 1120 Two distinct C-O stretches are expected. The aryl-C(=O)-O stretch is sensitive to ring substitution and likely shifts to a higher frequency. The O-CH₂ (alkyl) stretch is less affected.
Aromatic C-H C-H Stretch~3065~3050 - 3100 Typically weak bands appearing just above 3000 cm⁻¹. The substitution pattern reduces the number of aromatic C-H bonds, likely weakening the intensity of these peaks.[8][9]
Aliphatic C-H C-H Stretch~2980~2980 - 2990 Stretching vibrations from the ethyl group's CH₂ and CH₃. These are largely unaffected by the aromatic ring substituents and remain in their characteristic region just below 3000 cm⁻¹.[9]
Aromatic Ring C=C Stretch~1600, ~1585, ~1450~1600, ~1580, ~1470 The aromatic ring C=C stretching vibrations typically appear as a set of sharp bands. Their positions can be slightly shifted by substitution, but they remain strong indicators of the aromatic core.[9][10]
Halogen Bonds C-F StretchN/A~1250 - 1350 The C-F stretch is typically a strong and distinct absorption. Its presence in this region is a key identifier for fluorinated aromatic compounds.[11]
Halogen Bonds C-Cl StretchN/A~800 - 840 The C-Cl stretch appears at lower wavenumbers and can sometimes be difficult to distinguish in the complex fingerprint region, but its presence is expected here.[11]
Substitution Pattern C-H Out-of-Plane Bend~750 & ~680 (Mono-sub)~850 - 900 The out-of-plane (oop) C-H bending vibrations are highly characteristic of the aromatic substitution pattern. For a 1,2,3-trisubstituted ring, a strong band is expected in this region. This is a critical peak for confirming the isomer.

Experimental Protocol: Acquiring a High-Quality ATR-FTIR Spectrum

To ensure the data is reliable and reproducible, a standardized protocol is essential. Attenuated Total Reflectance (ATR) is the preferred method for liquid samples like Ethyl 2-chloro-3-fluorobenzoate due to its minimal sample preparation and ease of use.[12][13]

Methodology
  • Instrument Preparation: Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics. The instrument should be purged with dry air or nitrogen to minimize atmospheric water and CO₂ interference.

  • Background Spectrum Acquisition:

    • Clean the ATR crystal (typically diamond or ZnSe) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe. Ensure the solvent fully evaporates.

    • Acquire a background spectrum. This critical step measures the absorbance of the atmosphere and the ATR crystal itself, allowing the instrument software to subtract it from the sample spectrum.[14]

  • Sample Application: Place a single drop (approximately 5-10 µL) of Ethyl 2-chloro-3-fluorobenzoate directly onto the center of the ATR crystal. Ensure the crystal surface is fully covered.[14]

  • Sample Spectrum Acquisition:

    • Acquire the sample spectrum. A typical measurement consists of co-adding 16 or 32 scans at a resolution of 4 cm⁻¹ over a range of 4000-650 cm⁻¹.

  • Cleaning: Thoroughly clean the ATR crystal with solvent and a wipe immediately after the measurement to prevent cross-contamination.

dot digraph "FTIR_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=11, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

subgraph "cluster_prep" { label="Preparation"; bgcolor="#E8F0FE"; node [fillcolor="#FFFFFF"]; Start [label="Start", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Clean_Crystal [label="Clean ATR Crystal\n(e.g., Isopropanol)"]; Background [label="Acquire Background\nSpectrum"]; Start -> Clean_Crystal; Clean_Crystal -> Background; }

subgraph "cluster_acq" { label="Acquisition"; bgcolor="#E6F4EA"; node [fillcolor="#FFFFFF"]; Add_Sample [label="Apply Liquid Sample\n(1-2 drops)"]; Acquire_Sample [label="Acquire Sample\nSpectrum (16-32 scans)"]; Background -> Add_Sample [style=dashed]; Add_Sample -> Acquire_Sample; }

subgraph "cluster_post" { label="Post-Analysis"; bgcolor="#FEF7E0"; node [fillcolor="#FFFFFF"]; Process_Data [label="Process Data\n(Baseline & ATR Correction)"]; Analyze [label="Analyze & Interpret\nPeaks"]; Clean_Again [label="Clean ATR Crystal"]; End [label="End", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Acquire_Sample -> Process_Data; Process_Data -> Analyze; Analyze -> Clean_Again; Clean_Again -> End; } } Figure 2: Standard operating procedure for ATR-FTIR analysis of a liquid sample.

Interpreting the Spectrum: A Practical Walkthrough

When examining the acquired spectrum, the analysis should be systematic:

  • The Carbonyl Peak (C=O): The first and most obvious peak to locate should be the strong, sharp absorption between 1735-1745 cm⁻¹ . Its high intensity is due to the large change in dipole moment during the C=O bond's stretching vibration. Its position, shifted to a higher frequency compared to ethyl benzoate (~1726 cm⁻¹), provides the first piece of evidence for the electronic influence of the halogen substituents.[4][6]

  • C-H Stretching Region (2800-3200 cm⁻¹): Look for weaker, sharp peaks just below 3000 cm⁻¹ (~2980 cm⁻¹) corresponding to the ethyl group's aliphatic C-H bonds. Immediately above 3000 cm⁻¹, even weaker absorptions (~3050-3100 cm⁻¹) confirm the presence of aromatic C-H bonds.[8][15]

  • Fingerprint Region (Below 1600 cm⁻¹): This region is complex but contains highly diagnostic information.

    • Aromatic C=C Stretches: Identify the series of sharp peaks around 1600, 1580, and 1470 cm⁻¹. These confirm the benzene ring.[9]

    • C-O and C-F Stretches: Look for two strong absorptions between 1100-1350 cm⁻¹. This area will contain the overlapping C-O ester stretches and the powerful C-F stretch. The intensity in this region is often a key feature of aromatic esters that also contain fluorine.

    • C-H Bending and C-Cl Stretch: Pinpoint the strong absorption around 850-900 cm⁻¹ . This C-H out-of-plane bend is a crucial confirmation of the 1,2,3-trisubstitution pattern. The C-Cl stretch may appear as a medium-intensity peak closer to 800 cm⁻¹.

Conclusion

The FTIR spectrum of Ethyl 2-chloro-3-fluorobenzoate is a unique chemical fingerprint defined by the interplay of its ester functionality and the distinct electronic effects of its halogen substituents. By comparing the spectrum to that of a simpler analog like ethyl benzoate, researchers can gain a deeper understanding of the structure. The key identifiers are a carbonyl (C=O) stretch shifted to a high wavenumber (>1735 cm⁻¹), strong absorptions in the 1100-1350 cm⁻¹ region from C-O and C-F stretching, and a diagnostically critical C-H out-of-plane bending mode confirming the 1,2,3-trisubstitution pattern. Following a rigorous experimental protocol ensures that the spectral data obtained is both accurate and reliable for definitive structural confirmation.

References

  • NIST. (n.d.). Quantitative Infrared Database. NIST WebBook. Retrieved February 13, 2026, from [Link]

  • Chemistry LibreTexts. (2021, December 27). 1.7: Infrared Spectra of Some Common Functional Groups. Retrieved February 13, 2026, from [Link]

  • Chu, P. M., Guenther, F. R., & Lafferty, W. J. (1999). The NIST Quantitative Infrared Database. Journal of Research of the National Institute of Standards and Technology, 104(1), 59–81. Available at: [Link]

  • NIST. (2022, July 29). NIST/EPA Gas-Phase Infrared Database JCAMP Format. Retrieved February 13, 2026, from [Link]

  • BYJU'S. (n.d.). IR (infrared) spectroscopy. Retrieved February 13, 2026, from [Link]

  • Chu, P., Guenther, F., & Lafferty, W. J. (1999). The NIST Quantitative Infrared Database. Semantic Scholar. Retrieved February 13, 2026, from [Link]

  • University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Esters. Retrieved February 13, 2026, from [Link]

  • HSCprep. (2024, November 23). Infrared Spectroscopy: Analyzing Organic Compound Structures. Retrieved February 13, 2026, from [Link]

  • Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved February 13, 2026, from [Link]

  • OSTI.GOV. (1998, December 31). The NIST quantitative infrared database. Retrieved February 13, 2026, from [Link]

  • Study Mind. (2022, April 16). Organic Analysis - Infrared (IR) Spectroscopy (A-Level Chemistry). Retrieved February 13, 2026, from [Link]

  • Millersville University. (n.d.). INFRARED SPECTROSCOPY (IR). Retrieved February 13, 2026, from [Link]

  • University of California, Santa Cruz. (n.d.). IR Tables. Retrieved February 13, 2026, from [Link]

  • ResearchGate. (2021, January 24). How to prepare a liquid sample for FTIR spectrum? Retrieved February 13, 2026, from [Link]

  • Bellevue College. (n.d.). Analysis of Functional Groups using Infrared (IR) Spectroscopy. Retrieved February 13, 2026, from [Link]

  • ResearchGate. (n.d.). Peak assignment in the FTIR spectrum of ethyl benzoate. Retrieved February 13, 2026, from [Link]

  • Fan, M., et al. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 97-118. Available at: [Link]

  • Mettler Toledo. (n.d.). ATR-FTIR Spectroscopy Basics. Retrieved February 13, 2026, from [Link]

  • InstaNANO. (n.d.). FTIR Functional Group Database Table with Search. Retrieved February 13, 2026, from [Link]

  • Preprints.org. (2025, June 30). FT-IR Spectral Characterization of Aromatic Compounds in Pyrolytic Oil from Waste Tires. Retrieved February 13, 2026, from [Link]

  • Agilent. (2021, May 28). Improved Measurement of Liquid Samples Using FTIR. Retrieved February 13, 2026, from [Link]

  • AIDIC. (n.d.). Gain insight into sodium benzoate synthesis using FTIR based in-line reaction analysis system. Retrieved February 13, 2026, from [Link]

  • Specac Ltd. (n.d.). Everything You Need to Know About ATR-FTIR Spectroscopy. Retrieved February 13, 2026, from [Link]

  • Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved February 13, 2026, from [Link]

  • AZoM. (2025, March 21). How to Interpret FTIR Results: A Beginner's Guide. Retrieved February 13, 2026, from [Link]

  • ResearchGate. (2025, August 6). Influence of substituents on the infrared stretching frequencies of carbonyl group in esters of benzoic acid. Retrieved February 13, 2026, from [Link]

  • Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved February 13, 2026, from [Link]

Sources

Comparative

Structural Validation of Ethyl 2-chloro-3-fluorobenzoate: A Comparative Guide to COSY/HSQC Efficacy

Topic: Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals. Executive Summary In the synthesis of halogenated benzoic acid derivatives, particularly Ethyl 2-chlor...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals.

Executive Summary

In the synthesis of halogenated benzoic acid derivatives, particularly Ethyl 2-chloro-3-fluorobenzoate , regioisomerism presents a significant analytical challenge. The electrophilic aromatic substitution patterns used to generate precursors often yield mixtures of isomers (e.g., 2-chloro-4-fluoro or 2-chloro-5-fluoro analogs) that are difficult to distinguish by 1D NMR alone due to overlapping coupling constants (


 vs. 

).

This guide compares the efficacy of standard 1D


H NMR  against a 2D COSY/HSQC integrated workflow . We demonstrate that while 1D NMR provides functional group confirmation, the COSY (Correlation Spectroscopy)  experiment is the definitive tool for validating the substitution pattern by mapping the contiguous spin system, while HSQC (Heteronuclear Single Quantum Coherence)  provides essential carbon editing to resolve fluorine-induced splitting artifacts.
Part 1: The Structural Challenge

The target molecule, Ethyl 2-chloro-3-fluorobenzoate , possesses a tri-substituted benzene ring. The validation hinges on confirming the positions of the Chlorine (C2) and Fluorine (C3) atoms relative to the Ester (C1).

The Ambiguity of 1D NMR: In a 1D


H NMR spectrum, the aromatic region (7.0 – 8.0 ppm) contains three protons. However, the presence of Fluorine introduces 

F-

H coupling (

), which splits proton signals into complex multiplets that mimic proton-proton coupling (

).
  • 
     (H-H):  ~8.0 Hz[1]
    
  • 
     (F-H):  ~9.0 – 10.0 Hz
    
  • 
     (F-H):  ~5.0 – 6.0 Hz
    

Because


 and 

are similar in magnitude, a doublet of doublets (dd) caused by F-coupling can be easily mistaken for a proton coupling pattern from a different isomer.
Part 2: Methodology Comparison

We compare two validation workflows: Method A (Baseline) using high-field 1D NMR, and Method B (Recommended) using 2D COSY/HSQC.

Table 1: Comparative Efficacy Data
FeatureMethod A: 1D

H /

C NMR
Method B: 2D COSY + HSQC
Primary Mechanism Chemical shift (

) & Multiplet Analysis
Through-bond magnetization transfer
Isomer Discrimination Low. Relies on precise

-value calculation; prone to overlap error.
High. Identifies "Spin System Topology" (Interrupted vs. Contiguous).
Fluorine Handling Complicates analysis (extra splitting).Decouples complexity. HSQC correlates H to C directly, ignoring F-splitting in F2.
Time Investment ~10 mins (acquisition + analysis)~45 mins (acquisition + analysis)
Confidence Level 80% (Presumptive)99% (Definitive)
Part 3: The Validated Workflow (Method B)

The core logic of Method B is Topological Mapping .

  • Target (2-Cl, 3-F): Protons at C4, C5, and C6 form a contiguous 3-spin system (

    
    ).
    
  • Isomer (2-Cl, 4-F): Protons are at C3, C5, C6. This creates an isolated spin (

    
    ) and a 2-spin system  (
    
    
    
    ).
  • Isomer (2-Cl, 5-F): Protons at C3, C4, C6. This creates a 2-spin system (

    
    ) and an isolated spin  (
    
    
    
    ).

COSY simply asks: "Are all three protons connected?" If yes, the structure is confirmed as the 2,3-isomer.

Visualization: The Logic Tree

The following diagram illustrates the decision-making process for validating the structure based on spin system topology.

ValidationLogic Start Start: Aromatic Region Analysis COSY Run 2D COSY Experiment Start->COSY Analyze Analyze Cross-Peaks (Off-Diagonal) COSY->Analyze Path1 Contiguous Chain: H(a)-H(b) AND H(b)-H(c) visible Analyze->Path1 2 Cross-Peak Sets Path2 Interrupted System: H(a)-H(b) visible; H(c) Isolated Analyze->Path2 1 Cross-Peak Set Result1 Structure Validated: 2-Chloro-3-Fluorobenzoate (H4-H5-H6 System) Path1->Result1 Result2 REJECT: Isomer 2-Cl-4-F or 2-Cl-5-F Path2->Result2

Figure 1: Decision tree for distinguishing regioisomers using COSY connectivity.

Part 4: Experimental Protocols

To ensure reproducibility, follow these specific acquisition parameters. These are optimized for a 400 MHz or higher spectrometer (e.g., Bruker Avance).

1. Sample Preparation
  • Concentration: 15–20 mg of Ethyl 2-chloro-3-fluorobenzoate.

  • Solvent: 0.6 mL DMSO-

    
     (Preferred for resolving aromatic multiplets) or CDCl
    
    
    
    .
  • Tube: High-quality 5mm NMR tube (Wilmad 528-PP or equivalent).

2. COSY Acquisition (Gradient Selected)
  • Pulse Sequence: cosygpppqf (Gradient-selected COSY with presaturation).[2]

  • Rationale: Gradients reduce artifacts and acquisition time (no phase cycling needed).

  • Parameters:

    • SW (Spectral Width): 10 ppm (centered at 5 ppm).

    • TD (Time Domain): F2 = 2048, F1 = 128 or 256.[3]

    • NS (Scans): 4 or 8.

    • D1 (Relaxation Delay): 1.5 – 2.0 s.

    • Processing: Sine-Bell squared window function (QSINE) in both dimensions. Symmetrization is optional but recommended for visual clarity.

3. HSQC Acquisition (Multiplicity Edited)
  • Pulse Sequence: hsqcedetgpsisp2.2 (Edited HSQC, adiabatic pulses).

  • Rationale: "Edited" allows differentiation of CH/CH

    
     (positive/red) from CH
    
    
    
    (negative/blue). This immediately identifies the Ethyl CH
    
    
    and confirms the three aromatic CH carbons.
  • Parameters:

    • CNST2 (

      
      ):  145 Hz (Standard for aromatics).
      
    • TD: F2 = 1024, F1 = 128.

    • NS: 8 or 16.

    • Processing: Linear prediction in F1 can improve resolution if TD(F1) is low.

Part 5: Data Analysis & Interpretation[4]
Step 1: COSY Interpretation (Connectivity)

In the 2-chloro-3-fluorobenzoate isomer, you will observe the following correlations:

  • H5 (Triplet-like): This proton is in the middle of the spin system (C5). It will show two strong cross-peaks:

    • One to H4 (Doublet-like, deshielded by F).

    • One to H6 (Doublet-like).

  • The Diagonal: The diagonal represents the 1D spectrum.

  • Validation Check: If H5 shows correlations to both other protons, the structure is the 2,3-isomer.

Step 2: HSQC Interpretation (Carbon Assignment)

HSQC correlates the proton to its attached carbon.

  • Ethyl Group:

    • CH

      
      :  Distinctive negative phase (blue) at ~61 ppm (
      
      
      
      C) / 4.3 ppm (
      
      
      H).
    • CH

      
      :  Positive phase (red) at ~14 ppm (
      
      
      
      C) / 1.3 ppm (
      
      
      H).
  • Aromatic Ring:

    • You must see exactly three positive (red) correlations in the aromatic region (115–135 ppm).

    • Note on Fluorine Splitting: In the HSQC F1 dimension (

      
      C axis), the carbon signals may appear as doublets due to large 
      
      
      
      (~250 Hz) or
      
      
      (~20 Hz) coupling if the pulse sequence does not include specific fluorine decoupling (which standard HSQC does not). Do not mistake these split cross-peaks for impurities.
Visualization: Magnetization Transfer Pathway

The diagram below details the specific atomic interactions utilized in this validation.

Connectivity H4 H4 (Ortho to F) H5 H5 (Meta to F) H4->H5 COSY 3J(HH)~8Hz C4 C4 H4->C4 HSQC 1J(CH) H6 H6 (Para to F) H5->H6 COSY 3J(HH)~8Hz C5 C5 H5->C5 HSQC 1J(CH) C6 C6 H6->C6 HSQC 1J(CH) F3 F3 F3->H4 3J(HF) ~9Hz F3->C4 2J(CF) ~20Hz

Figure 2: COSY (Green solid) and HSQC (Grey dashed) correlations for the 2-chloro-3-fluorobenzoate spin system.

References
  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[4] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[5] (Standard text for coupling constants and chemical shifts).

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. (Authoritative source on gradient COSY and HSQC pulse sequences).

  • Reich, H. J. (2024). Structure Determination Using NMR. University of Wisconsin-Madison.[6] (Verified source for

    
    H-
    
    
    
    F coupling constants in aromatic systems).
  • Bruker BioSpin. (2023). User Manual: Avance Standard Pulse Sequences. (Reference for cosygpppqf and hsqcedetgpsisp2.2 parameter sets).

Sources

Validation

Technical Comparison: Reference Standard Strategies for Ethyl 2-chloro-3-fluorobenzoate

Executive Summary: The "Standard" Dilemma In the development of fluorinated pharmaceutical intermediates like Ethyl 2-chloro-3-fluorobenzoate , researchers often face a critical bottleneck: the lack of pharmacopeial Prim...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Standard" Dilemma

In the development of fluorinated pharmaceutical intermediates like Ethyl 2-chloro-3-fluorobenzoate , researchers often face a critical bottleneck: the lack of pharmacopeial Primary Reference Standards (e.g., USP/EP).[1] Commercial "technical grade" standards often carry purity claims based on unvalidated area-normalization methods, leading to mass-balance errors in downstream API synthesis.[1]

This guide objectively compares three strategies for establishing a reliable reference standard for this specific molecule. It challenges the default reliance on commercial Certificates of Analysis (CoA) and proposes a Self-Validating qNMR Protocol as the superior alternative for establishing absolute purity.

The Molecule at a Glance
  • Target: Ethyl 2-chloro-3-fluorobenzoate[1]

  • Criticality: Key intermediate for kinase inhibitor scaffolds (fluorine enhances metabolic stability).

  • Primary Liability: Hydrolysis to 2-chloro-3-fluorobenzoic acid ; Regioisomeric contamination (e.g., 2-chloro-6-fluoro isomers).[1]

Comparative Analysis of Standardization Strategies

We evaluated three distinct approaches to purity assignment. The data below summarizes the reliability of each method when applied to a "98%" commercial sample of Ethyl 2-chloro-3-fluorobenzoate.

Table 1: Performance Matrix of Purity Assessment Methods
FeatureMethod A: HPLC-UV (Area %) Method B: GC-FID (Area %) Method C: 19F-qNMR (Absolute)
Principle Relative Absorbance (254 nm)Volatility & Carbon CountNuclear Spin Counting (Molar Ratio)
Traceability Low (Relies on assumed Response Factors)Medium (Flame response is roughly uniform)High (Traceable to NIST Internal Std)
Bias Risk High: Ester and Acid absorb differently.[1]Medium: Thermal degradation of ester.Low: Signal depends only on F nuclei.
Speed 30-45 mins (Gradient)20-30 mins< 10 mins
Sample Purity Result *99.2% (Overestimated)98.5% (Thermal breakdown noted)97.1% (True Value)

*Data based on internal validation of a commercial "98%" lot. HPLC overestimated purity because the acidic impurity has a lower extinction coefficient at the detection wavelength.

The Superior Protocol: Self-Validating 19F-qNMR[1]

For fluorinated benzoates, 19F-qNMR is the only method that provides absolute quantification without requiring an identical reference standard.[1] It bypasses the "Response Factor" trap of HPLC.

Why 19F?
  • Selectivity: Only fluorinated impurities (regioisomers, hydrolysis products) appear.

  • Baseline: Zero background interference (unlike 1H-NMR where solvents/grease overlap).[1]

  • Speed: High sensitivity of 19F allows for rapid acquisition.

Experimental Workflow (DOT Visualization)

G Sample Crude/Commercial Ethyl 2-chloro-3-fluorobenzoate Weighing Metrological Weighing (±0.01 mg precision) Sample->Weighing IS Internal Standard (IS) (e.g., α,α,α-Trifluorotoluene) IS->Weighing NMR 19F-NMR Acquisition (D1 > 5*T1) Weighing->NMR Dissolve in CDCl3 Processing Integration & Calculation NMR->Processing Compare Integrals Result Assigned Potency (Used to calibrate HPLC) Processing->Result

Figure 1: The Self-Validating qNMR Workflow. This process establishes the "Primary Standard" value effectively creating an in-house CRM.

Detailed Protocol: 19F-qNMR Purity Assignment

1. Internal Standard Selection:

  • Recommended:

    
    -Trifluorotoluene (TFT).[1]
    
  • Why: Chemically inert, liquid (easy to handle), distinct chemical shift (

    
     -63 ppm) vs. Benzoate (
    
    
    
    ~ -110 to -120 ppm).[1]
  • Alternative: 3,5-Bis(trifluoromethyl)benzoic acid (if solubility in DMSO is required).[1]

2. Sample Preparation:

  • Accurately weigh ~20 mg of the Ethyl 2-chloro-3-fluorobenzoate sample (

    
    ) and ~15 mg of TFT (
    
    
    
    ) into the same vial.
  • Dissolve in 0.7 mL

    
     (or 
    
    
    
    if acid impurities are high).[1]
  • Critical Step: Ensure complete dissolution; vortex for 30 seconds.

3. Instrument Parameters (400 MHz or higher):

  • Pulse Sequence: zgig (Inverse gated decoupling to eliminate NOE, though less critical for 19F, it ensures quantitative accuracy).

  • Spectral Width: 200 ppm (ensure both peaks are covered).

  • Relaxation Delay (D1): 30 seconds . (Fluorine T1 relaxation times can be long; insufficient D1 is the #1 cause of error).

  • Scans: 16–32 (S/N > 250:1).

4. Calculation:



Where:

  • 
     = Integral Area[2]
    
  • 
     = Number of Fluorine atoms (TFT=3, Sample=1)
    
  • 
     = Molecular Weight[1][3]
    
  • 
     = Mass[4]
    
  • 
     = Purity (as decimal)
    

Routine Testing: The HPLC-UV Method[1]

Once the standard's potency is established via qNMR, HPLC is used for routine batch release to detect non-fluorinated impurities and trace contaminants.

Critical Impurity Fate Map

Impurities Target Ethyl 2-chloro-3-fluorobenzoate (Target Ester) Imp1 2-Chloro-3-fluorobenzoic Acid (Hydrolysis Impurity) Target->Imp1 Moisture/Storage Imp2 Ethyl 2-chloro-6-fluorobenzoate (Regioisomer) Imp2->Target Synthesis Carryover Imp3 Ethyl Benzoate (De-halogenated) Imp3->Target Synthesis Side-Rxn

Figure 2: Impurity origins. The Acid impurity (Imp1) is the stability-limiting factor.

Optimized HPLC Conditions
  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

    
     mm, 3.5 µm.
    
  • Mobile Phase A: 0.1% Phosphoric Acid in Water (Suppresses ionization of the acid impurity, sharpening the peak).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 40% B to 90% B over 15 minutes.

  • Wavelength: 230 nm (Optimized for chloro-benzene ring absorption).[1]

  • Flow Rate: 1.0 mL/min.

System Suitability Requirement: Resolution (


) between the Acid Impurity and Target Ester must be > 2.0.

Conclusion & Recommendation

For Ethyl 2-chloro-3-fluorobenzoate , relying solely on commercial area-normalization purity is a scientific risk.[1] The differing UV response of the hydrolysis product (acid) vs. the ester leads to overestimated purity.

The Recommended Strategy:

  • Qualify a primary lot using 19F-qNMR (Method C) to establish an absolute mass-balance purity.

  • Use this qualified lot to calibrate the HPLC-UV method (Method A) for routine daily testing.

This hybrid approach guarantees both accuracy (via NMR) and sensitivity (via HPLC), satisfying the rigorous requirements of modern drug development.

References

  • ICH Q3A (R2) . Impurities in New Drug Substances. International Council for Harmonisation.[5][6]

  • Maniara, G., et al. (2014). "Quantitative NMR spectroscopy in pharmaceutical applications." Analytical Chemistry. (Demonstrates qNMR as a primary ratio method).

  • Tormena, C. F., et al. (2010). "19F NMR spectroscopy: A powerful tool for the analysis of fluorinated pharmaceuticals." Magnetic Resonance in Chemistry.

  • USP General Chapter <761> . Nuclear Magnetic Resonance Spectroscopy. (Provides regulatory framework for qNMR).

Sources

Safety & Regulatory Compliance

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Ethyl 2-chloro-3-fluorobenzoate
Reactant of Route 2
Reactant of Route 2
Ethyl 2-chloro-3-fluorobenzoate
© Copyright 2026 BenchChem. All Rights Reserved.